An In-depth Technical Guide to 2-amino-N-(1H-pyrazol-4-yl)acetamide Derivatives: Synthesis, Characterization, and CAS Number Assignment
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 2-amino-N-(1H-pyrazol-4-yl)acetamide and its derivatives, a class of compounds with significant potential in...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 2-amino-N-(1H-pyrazol-4-yl)acetamide and its derivatives, a class of compounds with significant potential in medicinal chemistry. We will delve into the synthesis, characterization, and biological significance of these molecules. A core focus of this document is to clarify the process of Chemical Abstracts Service (CAS) number assignment for novel chemical entities, a critical step in the research and development pipeline.
The Pyrazole Scaffold: A Privileged Structure in Drug Discovery
The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry.[1][2] Its structural versatility and ability to participate in various biological interactions have led to its incorporation into a wide array of therapeutic agents.[1][3] Pyrazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, antiviral, and antioxidant properties.[1][4][5][6] Clinically approved drugs such as celecoxib (an anti-inflammatory), lonazolac, and deracoxib highlight the therapeutic success of pyrazole-containing molecules.[1] The 2-amino-N-(1H-pyrazol-4-yl)acetamide core represents a versatile scaffold for the development of novel drug candidates.
Navigating the CAS Registry: Understanding Chemical Identification
A Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier assigned to every chemical substance described in the open scientific literature.[7][8][9] This system, maintained by the Chemical Abstracts Service, a division of the American Chemical Society, is the global standard for chemical identification.[8][10][11] A CAS number provides an unambiguous way to identify a substance, avoiding the confusion that can arise from different naming conventions.[9][11]
It is important to understand that a CAS number is assigned to a specific, unique substance that has been reported in the literature or submitted for registration.[7][10] While the core structure "2-amino-N-(1H-pyrazol-4-yl)acetamide" can be drawn, a CAS number for this exact parent compound may not exist if it has not been synthesized and registered. Instead, the scientific literature and chemical databases primarily contain CAS numbers for its various derivatives.
For instance, the following derivatives have been assigned CAS numbers:
Not available, but listed as a novel compound.[14]
| 2-amino-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide | Not available, but structure is provided.[15] |
The Path to a New CAS Number
When a researcher synthesizes a novel derivative of 2-amino-N-(1H-pyrazol-4-yl)acetamide, a new CAS number can be obtained through the CAS Registry service.[10] This process is essential for publication, patent applications, and regulatory submissions.[10]
The following diagram illustrates the general workflow for the registration of a new chemical substance:
Caption: Workflow for obtaining a new CAS Registry Number.
Synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide Derivatives
The synthesis of pyrazole derivatives often involves the cyclization of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative. For the target acetamide derivatives, a multi-step synthesis is typically required.
General Synthetic Strategy
A plausible synthetic route to 2-amino-N-(1H-pyrazol-4-yl)acetamide derivatives is outlined below. This is a generalized scheme, and specific reaction conditions may vary depending on the desired substituents.
An In-depth Technical Guide to N-(1H-Pyrazol-4-yl)glycinamide and the Broader Class of Pyrazole-4-Carboxamides: Synthesis, Properties, and Applications in Drug Discovery
Abstract The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities and synthetic accessibility.[1][2] This guide provides a comprehensi...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities and synthetic accessibility.[1][2] This guide provides a comprehensive technical overview of N-(1H-pyrazol-4-yl)glycinamide, a representative member of the broader pyrazole-4-carboxamide class of compounds. While specific data for N-(1H-pyrazol-4-yl)glycinamide is not extensively available in public literature, this guide extrapolates from the well-established chemistry and biological significance of related pyrazole-4-carboxamides to provide a robust framework for researchers, scientists, and drug development professionals. We will delve into the molecular and physicochemical properties, detail synthetic methodologies with a focus on the crucial amide bond formation, and explore the significant role of this scaffold in modern drug discovery, particularly in the development of kinase inhibitors.
Introduction: The Prominence of the Pyrazole Scaffold
The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a fundamental structural motif in a vast array of biologically active compounds.[1][3] Its unique electronic properties, including the ability to act as both a hydrogen bond donor and acceptor, contribute to its capacity to interact with various biological targets with high affinity and specificity.[2] The metabolic stability of the pyrazole ring further enhances its desirability as a core component in drug design.[4] Consequently, pyrazole derivatives have been successfully developed into drugs for a wide range of therapeutic areas, including oncology, inflammation, and infectious diseases.[1][5]
Molecular Profile of N-(1H-Pyrazol-4-yl)glycinamide
To provide a foundational understanding, this section details the calculated molecular and physicochemical properties of N-(1H-pyrazol-4-yl)glycinamide. These values are derived from the constituent fragments: 1H-pyrazol-4-amine and glycinamide.
Molecular Formula and Weight
The molecular formula and weight of N-(1H-pyrazol-4-yl)glycinamide are calculated by the summation of its constituent parts, 1H-pyrazol-4-amine (C₃H₅N₃) and glycinamide (C₂H₆N₂O), followed by the subtraction of a water molecule (H₂O) to account for the formation of the amide bond.
Property
1H-Pyrazol-4-amine
Glycinamide
N-(1H-Pyrazol-4-yl)glycinamide
Molecular Formula
C₃H₅N₃
C₂H₆N₂O
C₅H₉N₅O
Molecular Weight
83.09 g/mol
74.08 g/mol
155.16 g/mol
Chemical Structure
The chemical structure of N-(1H-pyrazol-4-yl)glycinamide is characterized by a glycinamide moiety attached to the 4-position of a 1H-pyrazole ring via an amide linkage.
Caption: Chemical structure of N-(1H-pyrazol-4-yl)glycinamide.
Synthesis of N-(1H-Pyrazol-4-yl)carboxamides
The synthesis of N-(1H-pyrazol-4-yl)carboxamides, including N-(1H-pyrazol-4-yl)glycinamide, is most commonly achieved through the formation of an amide bond between a 4-aminopyrazole derivative and a carboxylic acid or its activated form.
General Synthetic Pathway
The primary route involves the coupling of 1H-pyrazol-4-amine with an appropriately protected glycine derivative, followed by deprotection. A more direct, albeit potentially lower-yielding, approach would be the direct coupling with glycinamide.
Caption: General synthetic workflow for N-(1H-pyrazol-4-yl)glycinamide.
Experimental Protocol: Synthesis of a Representative N-(1H-Pyrazol-4-yl)carboxamide
Step 1: Acylation of 1H-Pyrazol-4-amine
Dissolution: Dissolve 1H-pyrazol-4-amine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).
Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1-1.5 eq), to the solution.
Acylating Agent Addition: Slowly add the acylating agent, in this case, acetyl chloride or acetic anhydride (1.0-1.2 eq), to the reaction mixture at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by thin-layer chromatography (TLC).
Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent.
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Physicochemical Properties and Spectroscopic Characterization
The physicochemical properties of N-(1H-pyrazol-4-yl)carboxamides are crucial for their behavior in biological systems. The spectroscopic data provide definitive structural confirmation.
Physicochemical Properties
Property
Predicted Value/Characteristic
Rationale
Solubility
Likely soluble in polar organic solvents (e.g., DMSO, DMF, methanol) and sparingly soluble in water.
The presence of multiple hydrogen bond donors and acceptors from the pyrazole and glycinamide moieties enhances polarity.
LogP
Expected to be low, indicating hydrophilicity.
The polar functional groups contribute to a lower partition coefficient.
pKa
The pyrazole ring has both acidic (N-H, pKa ~14) and basic (pyridine-like nitrogen, pKa ~2.5) character. The primary amide and amine groups of the glycinamide moiety will also influence the overall acid-base properties.
The electronic nature of the pyrazole ring and the attached glycinamide substituent will modulate the pKa values.
Spectroscopic Characterization
Based on the general characteristics of pyrazole derivatives, the following spectroscopic signatures would be expected for N-(1H-pyrazol-4-yl)glycinamide:[7][8]
¹H NMR: Resonances for the pyrazole ring protons would typically appear in the aromatic region (δ 7.0-8.5 ppm). The methylene protons of the glycinamide moiety would likely appear as a singlet or doublet around δ 3.5-4.5 ppm. The N-H protons of the pyrazole, amide, and terminal amine would be observed as broad singlets, with their chemical shifts being solvent-dependent.
¹³C NMR: The carbon signals for the pyrazole ring would be expected in the range of δ 100-150 ppm. The carbonyl carbon of the amide would resonate downfield, typically around δ 160-175 ppm.[7]
IR Spectroscopy: Characteristic absorption bands would include N-H stretching vibrations (around 3200-3400 cm⁻¹), C=O stretching of the amide (around 1650 cm⁻¹), and C=N and C=C stretching of the pyrazole ring.
Mass Spectrometry: The molecular ion peak [M+H]⁺ would be observed at m/z corresponding to the calculated molecular weight.
Applications in Drug Discovery
The N-(1H-pyrazol-4-yl)carboxamide scaffold is a key pharmacophore in the development of various therapeutic agents, most notably as protein kinase inhibitors.[2]
Kinase Inhibition
The pyrazole core can effectively mimic the hinge-binding motif of ATP, enabling compounds containing this scaffold to bind to the ATP-binding site of kinases and inhibit their activity.[2] The N-acyl substituent provides a vector for introducing additional functionalities that can interact with other regions of the kinase, thereby enhancing potency and selectivity.
Caption: Interaction model of a pyrazole-4-carboxamide with a kinase active site.
Other Therapeutic Areas
Beyond kinase inhibition, pyrazole-4-carboxamide derivatives have demonstrated a wide range of biological activities, including:
The glycinamide portion of the molecule can also play a significant role in modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate.[9][10]
Conclusion
N-(1H-Pyrazol-4-yl)glycinamide, as a representative of the pyrazole-4-carboxamide class, embodies the key structural features that make this scaffold a valuable tool in drug discovery. This guide has provided a detailed overview of its molecular properties, a general and adaptable synthetic strategy, and a summary of the critical role this class of compounds plays in the development of new therapeutics. The synthetic accessibility and the diverse biological activities associated with the N-(1H-pyrazol-4-yl)carboxamide core ensure its continued prominence in the field of medicinal chemistry. Further research into specific derivatives, such as N-(1H-pyrazol-4-yl)glycinamide, could unveil novel biological activities and lead to the development of next-generation therapies.
References
PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2026). ResearchGate. [Link]
Pyrazole Scaffold: A Remarkable Tool in Drug Development. (2022). BIONATURA. [Link]
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]
Pyrazoline as a medicinal scaffold. (n.d.). BIONATURA. [Link]
Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Science. [Link]
Pharmacokinetic analysis and anticonvulsant activity of glycine and glycinamide derivatives. (1999). PubMed. [Link]
Synthesis and structure activity relationships of glycine amide derivatives as novel Vascular Adhesion Protein-1 inhibitors. (2017). PubMed. [Link]
Design, synthesis and biological evaluation of glycolamide, glycinamide, and β-amino carbonyl 1,2,4-triazole derivatives as DPP-4 inhibitors. (2021). PubMed. [Link]
Synthesis and Discovery of High Affinity Folate Receptor-Specific Glycinamide Ribonucleotide Formyltransferase Inhibitors with Antitumor Activity. (2008). ACS Publications. [Link]
Synthesis and Characterization of N-(2,3-Dihydro-1,5-dimethyl-3-oxo- 2-phenyl-1H-pyrazol-4-yl)acetamide Hemi Acetic Acid Solvate. (2011). Asian Journal of Chemistry. [Link]
Antimicrobial and antitubercular activity of novel pyrazole-4-carboxamide derivatives: Synthesis and characterization. (2023). Journal of Applied Pharmaceutical Science. [Link]
Synthesis and structure activity relationships of glycine amide derivatives as novel Vascular Adhesion Protein-1 inhibitors. (2025). ResearchGate. [Link]
Synthesis, structure and properties of N-R-2-(5-(5-methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides. (n.d.). Current issues in pharmacy and medicine: science and practice. [Link]
Synthesis and cholinesterase inhibitory activity of some phenylacetamide derivatives bearing 1H-pyrazole or 1H-1,2,4-triazole. (n.d.). ResearchGate. [Link]
Synthesis characterization and DFT study of pyrazole-carboxamides compounds. (2014). INIS-IAEA. [Link]
Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. [Link]
Design and Synthesis of 4-Arylazo Pyrazole Carboxamides as Dual AChE/BChE Inhibitors: Kinetic and In Silico Evaluation. (2024). MDPI. [Link]
Design, synthesis, in silico, and in vitro evaluation of 3-phenylpyrazole acetamide derivatives as antimycobacterial agents. (2021). PubMed. [Link]
RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. (n.d.). Semantic Scholar. [Link]
Process for the preparation of 4-aminopyrazole derivatives. (2007).
Discovery of Novel Pyrazole-4-carboxamide Derivatives with Thioether Moiety as Potential SDHI Agents for Crop Protection. (2025). ACS Publications. [Link]
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018). Arkivoc. [Link]
Synthesis of new 4,4'-(1H-1,2,3-triazole)-bis(1H-pyrazol-5-ols) and prospects for their study as potential antitumor agents. (2025). ScienceRise: Pharmaceutical Science. [Link]
Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. (2025). RSC Publishing. [Link]
Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024). MDPI. [Link]
Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines. (2019). PMC. [Link]
Amino Acid Derivatives in Organic Synthesis, Part 4[5]: Facile Synthesis of Heterocycles Containing a Glycine Residue. (2000). Zeitschrift für Naturforschung B. [Link]
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Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. [Link]
Engineering the Pyrazole Acetamide Pharmacophore: A Deep Dive into Structure-Activity Relationships (SAR)
Pyrazole acetamides represent a highly versatile and potent class of compounds in modern medicinal chemistry. The unique juxtaposition of the electron-rich, hydrogen-bond-capable pyrazole ring with the flexible, polar ac...
Author: BenchChem Technical Support Team. Date: March 2026
Pyrazole acetamides represent a highly versatile and potent class of compounds in modern medicinal chemistry. The unique juxtaposition of the electron-rich, hydrogen-bond-capable pyrazole ring with the flexible, polar acetamide linker allows for precise spatial orientation within complex protein binding pockets. As we push the boundaries of targeted therapeutics—from oncology to infectious diseases—understanding the delicate steric and electronic interplay at the pyrazole's 3- and 5-positions is paramount.
This technical guide synthesizes the mechanistic foundations, quantitative SAR landscapes, and self-validating experimental protocols required to successfully optimize pyrazole acetamide leads.
Mechanistic Foundations and Target Engagement
The pyrazole core acts as a robust bioisostere for various aromatic and heteroaromatic rings, offering unique tautomeric properties that facilitate bidentate hydrogen bonding. The acetamide linker provides a critical vector, allowing the attached substituents to probe deep lipophilic pockets within target enzymes.
The structural logic of these molecules dictates that the bioactivity is rarely a function of a single functional group, but rather the synergistic conformational locking of the entire scaffold.
Oncology: The PERK Inhibition Paradigm
Protein kinase RNA-like endoplasmic reticulum kinase (PERK) is a key sensor in the unfolded protein response (UPR). Overactivation of PERK is heavily implicated in tumor survival under hypoxic conditions. Early SAR investigations into PERK inhibitors revealed that replacing a parent phenyl ring with a pyrazole acetamide scaffold significantly altered binding dynamics (1[1]).
Specifically, monosubstitution adjacent to the acetamide linkage (the 5-position of the pyrazole) was highly favored over 3-substitution. A profound synergistic effect was achieved when both the 3- and 5-positions were substituted with methyl groups, yielding highly potent derivatives[1]. The causality here is structural: the dual methyl substitution forces the acetamide linker into a specific dihedral conformation that perfectly complements the volume of the lipophilic ATP-binding pocket of PERK.
ER stress-induced PERK pathway and targeted inhibition by pyrazole acetamides.
Infectious Disease: InhA Inhibition in Tuberculosis
Beyond kinase inhibition, pyrazole acetamides have shown remarkable efficacy as anti-tubercular agents by targeting InhA (enoyl-acyl carrier protein reductase). By tagging the pyrazole acetamide with a hydrazone group, researchers have developed compounds capable of forming critical hydrogen-bonding networks within the InhA active site (2[2]). Certain derivatives have demonstrated highly favorable minimum inhibitory concentrations (MIC) against the Mycobacterium tuberculosis H37Rv strain (3[3]).
Quantitative SAR Data Summaries
To effectively navigate lead optimization, we must analyze the quantitative shifts in bioactivity driven by structural modifications.
Table 1: SAR of Pyrazole Acetamides as PERK Inhibitors
Table 2: SAR of Pyrazole Acetamides as Anti-Tubercular Agents
Compound
Scaffold Modification
Target Strain
MIC (µg/mL)
Mechanistic Observation
| 33 (5a5) | Pyrazole acetamide-hydrazone | M. tb H37Rv | 3.12 | Strong H-bonding network with InhA active site |
Experimental Methodologies & Validation Protocols
To translate these SAR insights into tangible chemical libraries, robust synthetic and screening protocols are required. The following methodologies are designed as self-validating systems to ensure data integrity.
Synthesis of Pyrazole Acetamides via Carbodiimide Coupling
The synthesis of pyrazole acetamides typically proceeds via the coupling of a pyrazole acetic acid derivative with a primary or secondary amine (4[4]).
Step-by-step synthetic workflow for generating diversified pyrazole acetamide libraries.
Step-by-Step Protocol:
Activation: Dissolve 1.0 eq of the substituted pyrazole acetic acid in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.
Catalysis: Add 1.2 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.1 eq of 4-(Dimethylamino)pyridine (DMAP) at 0°C.
Causality Insight: DCC activates the carboxyl group to form an O-acylisourea. Without DMAP, this intermediate can undergo an irreversible rearrangement to an inactive N-acylurea. DMAP acts as a hyper-nucleophile, rapidly attacking the intermediate to form a highly reactive acylpyridinium species, thereby driving the reaction forward, minimizing side-product formation, and maximizing yield[4].
Amidation: Slowly add 1.1 eq of the target amine. Allow the reaction to warm to room temperature and stir for 12 hours.
Purification (Self-Validation): Filter the precipitated dicyclohexylurea (DCU) byproduct. Wash the filtrate sequentially with 1M HCl, saturated NaHCO₃, and brine. This liquid-liquid extraction cascade self-validates the purity by systematically stripping out unreacted basic amines, acidic byproducts, and the DMAP catalyst.
Biological Validation: TR-FRET Kinase Assay
When evaluating the IC₅₀ of pyrazole acetamides against targets like PERK, standard optical assays are prone to interference.
Step-by-Step Protocol:
Preparation: Incubate the purified pyrazole acetamide compounds (in a 10-point dose-response dilution) with recombinant PERK enzyme and a biotinylated peptide substrate in a standardized kinase assay buffer.
Reaction: Initiate the reaction by adding ATP at a concentration equal to its Kₘ.
Causality Insight: Setting ATP at Kₘ ensures that the assay is highly sensitive to competitive inhibitors (like pyrazole acetamides) while maintaining a robust signal window.
Detection: After 60 minutes, quench the reaction with EDTA and add Europium-labeled anti-phospho antibodies and Streptavidin-APC.
Measurement (Self-Validation): Read the plate using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Causality Insight: The long emission half-life of the Europium fluorophore allows for a microsecond time delay before signal integration. This self-validating step completely eliminates short-lived background autofluorescence generated by the pyrazole compounds themselves, ensuring that the calculated IC₅₀ values represent true target engagement rather than optical artifacts.
Conclusion
The pyrazole acetamide scaffold is a masterclass in structural efficiency. By meticulously tuning the substitution patterns on the pyrazole ring and validating these changes through artifact-free amidation and TR-FRET protocols, drug development professionals can unlock highly selective inhibitors for both human oncology and infectious disease targets.
References
Source: PubMed Central (PMC)
Novel Aminopyrazole Tagged Hydrazones as Anti-Tubercular Agents: Synthesis and Molecular Docking Studies
Source: Bentham Science Publishers
URL
Technical Guide: 2-Amino-N-(1H-pyrazol-4-yl)acetamide vs. Aminopyrazole Intermediates in Drug Discovery
This guide provides an in-depth technical analysis comparing the use of the pre-functionalized intermediate 2-amino-N-(1H-pyrazol-4-yl)acetamide (often as a protected glycinamide) versus the de novo synthesis using amino...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis comparing the use of the pre-functionalized intermediate 2-amino-N-(1H-pyrazol-4-yl)acetamide (often as a protected glycinamide) versus the de novo synthesis using aminopyrazole intermediates (specifically 4-aminopyrazole). This comparison is critical for medicinal chemists designing kinase inhibitors (e.g., JAK, IRAK4) where the pyrazole acts as a hinge binder and the acetamide tail serves as a solvent-exposed solubilizing moiety.
Executive Summary
In the synthesis of pyrazole-based kinase inhibitors, the installation of the solubilizing glycinamide tail at the C4 position is a pivotal step. Researchers face a strategic choice:
Modular Approach: Coupling a glycine derivative to a labile 4-aminopyrazole core.
Convergent Approach: Utilizing the pre-formed 2-amino-N-(1H-pyrazol-4-yl)acetamide scaffold.
While the Modular Approach offers substituent diversity, it is plagued by the oxidative instability of 4-aminopyrazole and regioselectivity issues (ring vs. exocyclic acylation). The Convergent Approach mitigates these risks by locking the exocyclic amine in a stable amide linkage, though it requires careful orthogonal protection strategies. This guide analyzes the electronic properties, synthetic pathways, and stability profiles of both strategies.
Structural & Electronic Analysis
The Core Conflict: Nucleophilicity vs. Tautomerism
The reactivity profile of 4-aminopyrazole is defined by the competition between the exocyclic amine (4-NH
) and the endocyclic ring nitrogens (N1/N2).
Exocyclic Amine (4-NH
): Functionally analogous to an electron-rich aniline ( for the conjugate acid). It is the desired site for acylation to form the acetamide linker.
Endocyclic Nitrogens (N1/N2): The pyrazole ring (
for the cation, for the neutral species deprotonation) undergoes rapid tautomerism. While less nucleophilic towards weak electrophiles, the ring nitrogen can competitively react with highly active acylating agents (e.g., acid chlorides), forming unstable N-acyl pyrazoles (active amides).
The Stabilized Scaffold: 2-amino-N-(1H-pyrazol-4-yl)acetamide
By pre-forming the amide bond, the "2-amino..." intermediate alters the electronic landscape:
Oxidative Stability: The electron-withdrawing acetamide group reduces the electron density of the pyrazole ring, significantly increasing resistance to air oxidation compared to the parent 4-aminopyrazole.
Directed Reactivity: With the 4-amino group capped, subsequent functionalization (e.g.,
or Chan-Lam coupling) is exclusively directed to the ring nitrogens.
Synthetic Pathways & Protocols
Pathway A: The Modular Approach (via 4-Aminopyrazole)
This route involves coupling an N-protected glycine (e.g., Boc-Gly-OH) to 4-aminopyrazole.
Challenges:
Regioselectivity: Acylation can occur at N1, leading to a labile N-acyl species that acts as an acyl transfer reagent.
Handling: 4-Aminopyrazole turns black upon exposure to air due to radical oxidation.
Optimized Protocol (Self-Validating):
Protection: Use 1-Boc-4-aminopyrazole or 1-benzyl-4-aminopyrazole to block the ring nitrogen and prevent N1-acylation.
Coupling: React with Boc-Gly-OH using HATU/DIPEA.
Validation: Monitor disappearance of the amine peak by LCMS. If N1-acylation occurs, the product will be hydrolytically unstable in aqueous workup.
Deprotection: Removal of the ring protecting group (if Benzyl/SEM) or global deprotection (if Boc).
Pathway B: The Convergent Approach (Pre-formed Intermediate)
Using 2-amino-N-(1H-pyrazol-4-yl)acetamide (typically supplied as the Boc-protected tert-butyl (2-oxo-2-((1H-pyrazol-4-yl)amino)ethyl)carbamate ).
Advantages:
Eliminates the handling of toxic/unstable hydrazine or nitro-pyrazole precursors.
Allows for "Plug-and-Play" derivatization of the pyrazole N1.
Protocol: N1-Arylation of the Intermediate
Substrate: Dissolve Boc-Gly-N-(pyrazol-4-yl)amide (1.0 eq) in DMF.
Base/Electrophile: Add
(2.0 eq) and the aryl halide (, 1.1 eq).
Conditions: Heat to 80°C (for
) or use CuI/Ligand (for Chan-Lam).
Self-Validation: The shift in retention time on HPLC confirms N1-alkylation. The absence of the amide N-H stretch in IR is not a valid check here; instead, use HMBC NMR to confirm correlation between the pyrazole H5 and the new Aryl group (to distinguish N1 vs N2 regioisomers if the pyrazole is unsymmetrical).
Decision Matrix: When to Use Which?
Feature
4-Aminopyrazole (Modular)
2-Amino-N-(pyrazol-4-yl)acetamide (Convergent)
Cost
Low (Commodity chemicals)
High (Specialty intermediate)
Stability
Poor (Oxidation sensitive)
Good (Stable solid)
Regiocontrol
Difficult (Requires ring protection)
High (Only N1 is available)
Diversity
High (Can vary the amino acid linker)
Fixed (Glycine linker only)
Scale-up
Challenging (Purification of unstable intermediates)
Streamlined (Fewer steps)
Visualization of Pathways
The following diagram illustrates the competing reaction pathways and the advantage of the convergent route.
Caption: Comparison of Modular (Red/Yellow) vs. Convergent (Blue) synthetic pathways. Note the potential for N1-acylation side products in the modular route.
Experimental Protocol: Synthesis of N-(1H-pyrazol-4-yl)glycinamide
This protocol describes the preparation of the intermediate if commercial sources are unavailable, utilizing a transient protection strategy to ensure regioselectivity.
Step 1: Coupling
Reagents: To a solution of 4-aminopyrazole hydrochloride (1.0 eq) in DMF, add Boc-Gly-OH (1.1 eq), HATU (1.2 eq), and DIPEA (3.0 eq).
Note: The use of the HCl salt of 4-aminopyrazole prevents oxidation prior to reaction.
Reaction: Stir at Room Temperature for 12 hours.
Workup: Dilute with EtOAc, wash with 5% LiCl (aq), sat.
, and brine.
Checkpoint: If the aqueous wash is too basic (pH > 10), any N1-acylated side product will hydrolyze back to the starting material (which is lost to the aqueous phase). Maintain pH ~8.
Purification: Flash chromatography (MeOH/DCM).
Step 2: Deprotection (Optional for final use)
Reagents: Dissolve the Boc-intermediate in 1,4-dioxane. Add 4M HCl in dioxane (5.0 eq).
Isolation: The product 2-amino-N-(1H-pyrazol-4-yl)acetamide hydrochloride precipitates as a white solid. Filter and wash with ether.
Stability Note: Store this salt at -20°C under argon. The free base is prone to dimerization.
References
Synthesis and Reactivity of Aminopyrazoles
Title: Recent developments in aminopyrazole chemistry[1][2]
Application Note & Synthesis Protocol: 2-amino-N-(1H-pyrazol-4-yl)acetamide
For: Researchers, scientists, and drug development professionals. Introduction Pyrazole-containing compounds are a significant class of heterocycles in medicinal chemistry, exhibiting a wide range of biological activitie...
Author: BenchChem Technical Support Team. Date: March 2026
For: Researchers, scientists, and drug development professionals.
Introduction
Pyrazole-containing compounds are a significant class of heterocycles in medicinal chemistry, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[1][2][3] The amide functionality is also a cornerstone of many pharmaceutical agents, contributing to their metabolic stability and binding affinity.[4][5] The target molecule, 2-amino-N-(1H-pyrazol-4-yl)acetamide, combines these two important pharmacophores, making it a valuable building block for the synthesis of novel therapeutic agents. This document provides a detailed, two-step protocol for the synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide, commencing from 4-amino-1H-pyrazole. The described methodology is designed to be robust and reproducible, with in-depth explanations of the chemical principles and practical considerations for each step.
Overall Synthetic Scheme
The synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide is proposed via a two-step sequence involving an initial acylation of 4-amino-1H-pyrazole with 2-chloroacetyl chloride to yield an intermediate, 2-chloro-N-(1H-pyrazol-4-yl)acetamide. This intermediate is subsequently aminated to afford the final product.
Caption: Overall synthetic route for 2-amino-N-(1H-pyrazol-4-yl)acetamide.
Part 1: Synthesis of 2-chloro-N-(1H-pyrazol-4-yl)acetamide (Intermediate)
This initial step involves the acylation of the 4-amino group of 1H-pyrazol-4-amine with 2-chloroacetyl chloride. This is a standard method for forming amide bonds. The reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the HCl generated during the reaction.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
1H-Pyrazol-4-amine
≥97%
Commercially Available
2-Chloroacetyl chloride
≥98%
Commercially Available
Highly corrosive and moisture-sensitive. Handle in a fume hood with appropriate PPE.
Triethylamine (TEA)
≥99%
Commercially Available
Dried over KOH pellets.
Dichloromethane (DCM)
Anhydrous
Commercially Available
Dried over CaH₂.
Saturated aq. NaHCO₃
Prepared in-house
Anhydrous MgSO₄
Commercially Available
Rotary Evaporator
Magnetic Stirrer
Ice Bath
Experimental Protocol
Reaction Setup:
To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 1H-pyrazol-4-amine (1.0 eq).
Dissolve the starting material in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cool the solution to 0 °C using an ice bath.
Addition of Reagents:
Slowly add triethylamine (TEA) (1.1 eq) to the cooled solution with vigorous stirring.
In a separate dropping funnel, dilute 2-chloroacetyl chloride (1.05 eq) with anhydrous DCM.
Add the 2-chloroacetyl chloride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C. The formation of a white precipitate (triethylamine hydrochloride) will be observed.
Reaction Monitoring:
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1). The starting material (1H-pyrazol-4-amine) should be consumed, and a new, less polar spot corresponding to the product should appear.
Workup and Isolation:
Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with DCM (2 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.
Purification:
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford 2-chloro-N-(1H-pyrazol-4-yl)acetamide as a solid. This procedure is analogous to syntheses of similar N-pyrazolyl acetamides.[3][6][7]
Part 2: Synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide (Final Product)
The second step involves the nucleophilic substitution of the chloride in 2-chloro-N-(1H-pyrazol-4-yl)acetamide with an amino group using aqueous ammonia. This is a common method for the synthesis of aminoacetamides.[8]
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
2-chloro-N-(1H-pyrazol-4-yl)acetamide
Synthesized in Part 1
Aqueous Ammonia (28-30%)
ACS Reagent
Commercially Available
Handle in a well-ventilated fume hood.
Ethanol
Reagent Grade
Commercially Available
Rotary Evaporator
Magnetic Stirrer
Experimental Protocol
Reaction Setup:
In a pressure-rated flask, dissolve the 2-chloro-N-(1H-pyrazol-4-yl)acetamide (1.0 eq) from Part 1 in ethanol.
Add a significant excess of concentrated aqueous ammonia (e.g., 20-30 equivalents).
Reaction Conditions:
Seal the flask tightly and heat the mixture to 50-60 °C with stirring. The reaction progress can be monitored by TLC.
Workup and Isolation:
After the reaction is complete (typically 12-24 hours), cool the reaction mixture to room temperature.
Concentrate the mixture under reduced pressure to remove the ethanol and excess ammonia.
Purification:
The resulting crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol as the eluent to yield the final product, 2-amino-N-(1H-pyrazol-4-yl)acetamide.
Characterization
The synthesized compounds should be characterized using standard analytical techniques:
¹H NMR and ¹³C NMR: To confirm the chemical structure.
Mass Spectrometry (MS): To determine the molecular weight.
Infrared (IR) Spectroscopy: To identify the functional groups (e.g., N-H, C=O).
Troubleshooting
Issue
Possible Cause
Suggested Solution
Part 1: Low yield of acylated product
Incomplete reaction.
Increase reaction time or slightly warm the reaction mixture after addition. Ensure reagents are anhydrous.
Side reactions (e.g., di-acylation).
Maintain a low temperature during the addition of 2-chloroacetyl chloride.
Part 2: Incomplete amination
Insufficient ammonia or low reaction temperature.
Increase the excess of ammonia and/or the reaction temperature. Ensure the reaction vessel is properly sealed to maintain pressure.
Purification challenges
Product is highly polar.
Use a more polar eluent system for column chromatography (e.g., with a small percentage of triethylamine to prevent streaking on the silica gel).
Workflow Diagram
Caption: Step-by-step experimental workflow for the synthesis.
References
An efficient metal-free and catalyst-free C–S/C–O bond-formation strategy: synthesis of pyrazole-conjugated thioamides and amides - PMC. (n.d.).
Synthesis of amide derivatives of pyrazoles 6(a–p). - ResearchGate. (n.d.).
Design, synthesis and characterization of functionalized pyrazole derivatives bearing amide and sulfonamide moieties from aza-aurones - Indian Academy of Sciences. (n.d.).
Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties - PMC. (2022, January 7).
97 Design and synthesis of pyrazole amide derivatives assuccinate dehydrogenase inhibitors. (n.d.).
SYNTHESIS OF CHARACTERIZATION OF FLUORINATED 2-CHLORO-N- (1- (DIFLUOROMETHYL)-1H-PYRAZOL-4-YL)- ACETAMIDE - TIJER.org. (n.d.).
Cascade Wolff Rearrangement/Acylation: A Metal-Free and Eco-Friendly Approach for 4-Hydroxy-pyrazolo[3,4-b]pyridin-6-ones and N-Pyrazole Amides Synthesis from 5-Aminopyrazoles and α-Diazoketones | The Journal of Organic Chemistry - ACS Publications. (2021, November 19).
US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds - Google Patents. (n.d.).
RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION Jeanne Fichez, Patricia Busca and Guillaume Prestat Laboraty o. (n.d.).
WO2007034183A2 - Process for the preparation of 4-aminopyrazole derivatives - Google Patents. (n.d.).
SYNTHESES OF IMINE AND ACYL DERIVATIVES FROM N-AMINOPYRAZOLE - Ijarse. (n.d.).
Synthesis and Antimicrobial Activity of 2-amino-4- pyrazolyl-4Н-1,3-oxazines. (2024, September 28).
Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics - PMC. (2024, December 24).
Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity - RSC Publishing. (2022, February 14).
Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)acetates and 5-amino-2,4-dihydro-3H-pyrazol-3-ones via the Pinner strategy - PMC. (n.d.).
Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis - Organic Chemistry Portal. (n.d.).
Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates - Semantic Scholar. (2022, May 24).
Synthesis and Characterization of N-(2,3-Dihydro-1,5-dimethyl-3-oxo- 2-phenyl-1H-pyrazol-4-yl)acetamide Hemi Acetic Acid Solvate | Asian Journal of Chemistry. (2011, September 23).
Application Note: Regioselective Amide Coupling of Pyrazole-4-Amine and Glycine
Executive Summary & Chemical Context The pyrazole-4-amine scaffold is a privileged heteroaromatic motif in modern drug discovery, frequently utilized in the design of kinase inhibitors, histone deacetylase (HDAC) probes[...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
The pyrazole-4-amine scaffold is a privileged heteroaromatic motif in modern drug discovery, frequently utilized in the design of kinase inhibitors, histone deacetylase (HDAC) probes[1], and orexin receptor antagonists[2]. Coupling this heteroaromatic amine with an amino acid like glycine requires a strategic approach. The primary challenge lies in navigating the competing nucleophilicity of the endocyclic pyrazole nitrogens versus the exocyclic primary amine, while simultaneously preventing the intermolecular self-condensation of glycine. This application note details the mechanistic rationale, optimized conditions, and self-validating protocols for achieving high-yielding, regioselective amide bond formation between pyrazole-4-amine and glycine.
Mechanistic Causality in Reagent Selection
Amino Acid Protection (Boc-Gly-OH)
Unprotected amino acids readily undergo intermolecular self-condensation to form diketopiperazines or oligomers. To prevent this, the
-amine of glycine must be masked. The tert-butyloxycarbonyl (Boc) group is the industry standard for this transformation, yielding Boc-Gly-OH. The Boc group not only prevents self-condensation but also significantly enhances the solubility of the polar glycine molecule in organic solvents such as dichloromethane (DCM) and N,N-dimethylformamide (DMF)[3][4].
Regioselectivity of Pyrazole-4-Amine
Pyrazole-4-amine presents a chemoselectivity challenge due to the presence of three nitrogen atoms. However, the exocyclic 4-amino group is significantly more nucleophilic than the endocyclic N1/N2 nitrogens, which are part of the aromatic
-system. Under standard acylation conditions, amide bond formation occurs preferentially at the 4-position. N1-protection (e.g., with a methoxymethyl or MOM group) is generally only required if the specific substrate is prone to intramolecular cyclization or if the 4-position is highly sterically hindered[5].
Activation Strategies: HATU vs. EDC/HOBt
The carboxylic acid of Boc-Gly-OH must be converted into a highly reactive electrophile to undergo nucleophilic acyl substitution.
HATU / DIPEA (Discovery Scale): HATU is a premier uronium-based coupling reagent that generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen at the 7-position of the benzotriazole ring provides a neighboring group effect (intramolecular hydrogen bonding), which accelerates the aminolysis step. This makes HATU exceptionally efficient for heteroaromatic amines, which often exhibit reduced nucleophilicity compared to aliphatic amines[4][6].
EDC / HOBt (Scale-Up): A highly reliable, atom-economical carbodiimide approach. EDC forms an O-acylisourea intermediate, which is rapidly trapped by HOBt to form a stable, yet reactive, active ester. The highly water-soluble nature of EDC and its corresponding urea byproduct makes reaction workup exceptionally clean, making it the preferred choice for larger-scale syntheses[1][7].
Reaction Workflow
Workflow for the amide coupling of Boc-Gly-OH and pyrazole-4-amine.
Quantitative Optimization Data
The following table synthesizes the optimal stoichiometric and environmental parameters for both HATU and EDC/HOBt mediated couplings based on established literature protocols[1][4][5][6][7].
This protocol is optimized for rapid conversion and high yields, particularly useful when working with valuable or highly functionalized pyrazole-4-amine derivatives[4].
Step-by-Step Methodology:
Activation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Boc-Gly-OH (1.0 equiv, typically 0.2 M) to anhydrous DCM or DMF. Sequentially add N,N-diisopropylethylamine (DIPEA, 3.0 equiv) and HATU (1.2 equiv). Stir the mixture at room temperature for 15–30 minutes to ensure complete formation of the HOAt active ester[6].
Coupling: Add pyrazole-4-amine (1.1 equiv) to the activated mixture. Stir continuously at room temperature for 1 to 6 hours.
Quenching & Workup: Dilute the reaction mixture with DCM (or EtOAc if DMF was used as the solvent). Wash the organic layer sequentially with 1 M HCl (to remove unreacted amine and DIPEA), saturated aqueous NaHCO
(to remove unreacted acid and HOAt), and brine.
Isolation: Dry the organic layer over anhydrous Na
SO, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography if trace tetramethylurea byproduct remains.
Self-Validation & Analytical Checkpoints:
LC-MS: Confirm the presence of the product via the
ion.
H NMR: The successful formation of the amide bond is definitively marked by the appearance of a highly deshielded amide proton signal (NH) in the range of 8.0–10.0 ppm[4]. Furthermore, the retention of the Boc protecting group is confirmed by a strong singlet integrating to 9 protons at approximately 1.40 ppm[6].
Protocol B: EDC/HOBt-Mediated Coupling (Scale-Up)
This protocol prioritizes atom economy and ease of purification, leveraging the water solubility of EDC byproducts[7].
Step-by-Step Methodology:
Activation: Dissolve Boc-Gly-OH (1.0 equiv) and pyrazole-4-amine (1.0 equiv) in anhydrous DCM (0.2 M). Add Cl-HOBt or standard HOBt (1.05 equiv) and Et
N (1.3 equiv).
Coupling: Cool the mixture to 0 °C and add EDC·HCl (1.2 equiv) portion-wise. Allow the reaction to slowly warm to room temperature and stir for 12 to 18 hours[7].
Workup: Dilute with DCM. Wash the organic phase with 1 M HCl, saturated NaHCO
, and brine. The water-soluble urea byproduct of EDC will partition entirely into the aqueous layer.
Isolation: Dry over MgSO
, filter, and evaporate. The crude product is often >90% pure and can be used directly or recrystallized from EtO/hexane[7].
Protocol C: Boc Deprotection (Acidolysis)
To yield the final biologically active glycyl-pyrazole-4-amine, the Boc group must be removed.
Step-by-Step Methodology:
Cleavage: Dissolve the Boc-protected intermediate in a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM[7].
Reaction: Stir at room temperature for 30 to 60 minutes. Monitor by TLC (ninhydrin stain) for the disappearance of the starting material.
Isolation: Concentrate the mixture under a stream of nitrogen or reduced pressure to remove volatile TFA. Co-evaporate with toluene (3x) to remove residual acid. The product is typically isolated as the TFA salt, which can be neutralized with a basic resin or partitioned with saturated NaHCO
if the free base is required.
Self-Validation & Analytical Checkpoints:
H NMR: The complete disappearance of the 9-proton singlet at ~1.40 ppm confirms quantitative Boc cleavage.
References
Efficient Synthesis of Acyclic and Cyclic Pyrazoles for Evaluation as Antiviral nsp2 Protease Inhibitors - openlabnotebooks.org - [Link]
RESEARCH ARTICLE - RSC Medicinal Chemistry - rsc.org - [Link]
Design, Synthesis, Docking, and Biological Evaluation of Novel Diazide-containing Isoxazole- and Pyrazole-based Histone Deacetylase Probes - nih.gov -[Link]
Cyrene as a Bio-based Solvent for HATU mediated Amide Coupling - rsc.org - [Link]
Pyrazole derivatives as selective orexin-2 receptor antagonists (2-SORA): synthesis, structure–activity–relationship, and sleep-promoting properties in rats - nih.gov -[Link]
Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone - mdpi.com -[Link]
Benzoquinones as Inhibitors of Botulinum Neurotoxin Serotype A - nih.gov - [Link]
Nanoassembled t-Boc-Amino Acid Conjugate of Sulfapyridine for Potentiated Rheumatoid Arthritis Management - acs.org - [Link]
Application Note: Preparation of 2-Amino-N-(1H-pyrazol-4-yl)acetamide Dihydrochloride
Abstract This application note details a robust, scalable protocol for the synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide dihydrochloride , a critical intermediate in the development of kinase inhibitors (e.g., JNK, C...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide dihydrochloride , a critical intermediate in the development of kinase inhibitors (e.g., JNK, CDK). The method utilizes a convergent synthetic strategy involving the coupling of N-Boc-glycine with 4-aminopyrazole, followed by acid-mediated deprotection. Special emphasis is placed on regioselective coupling to the exocyclic amine and the controlled precipitation of the dihydrochloride salt to ensure high purity (>98%) without the need for preparative HPLC.
Introduction & Retrosynthetic Analysis
The N-(1H-pyrazol-4-yl)acetamide motif is a privileged scaffold in medicinal chemistry, often serving as the hinge-binding region in ATP-competitive kinase inhibitors. The synthesis challenges lie in the amphoteric nature of the pyrazole ring and the high polarity of the final salt form.
Strategic Logic
Direct acylation of 4-aminopyrazole requires careful control of pH and stoichiometry to favor the exocyclic amine (
) over the endocyclic ring nitrogens ().
Protecting Group Strategy: The tert-butyloxycarbonyl (Boc) group is selected for the glycine moiety. Its acid-labile nature allows for a "one-pot" deprotection and salt formation step using HCl, directly yielding the target dihydrochloride.
Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is chosen over EDC/HOBt due to its superior activation kinetics, which is crucial when coupling to the less nucleophilic heteroaryl amine.
Reaction Scheme
Figure 1: Synthetic pathway for 2-amino-N-(1H-pyrazol-4-yl)acetamide dihydrochloride.
Objective: Synthesis of tert-butyl (2-oxo-2-((1H-pyrazol-4-yl)amino)ethyl)carbamate.
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.
Dissolution: Charge Boc-Gly-OH (5.0 g, 28.5 mmol) and HATU (13.0 g, 34.2 mmol) into the flask. Add anhydrous DMF (50 mL).
Activation: Cool the mixture to 0°C in an ice bath. Add DIPEA (17.4 mL, 100 mmol) dropwise over 10 minutes. Stir for 15 minutes to activate the carboxylic acid.
Note: The solution typically turns yellow upon HATU activation.
Addition: Add 4-Aminopyrazole HCl (3.75 g, 31.4 mmol) in one portion.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 4-6 hours.
IPC (In-Process Control): Monitor by LC-MS or TLC (10% MeOH in DCM). The limiting reagent (Boc-Gly-OH) should be consumed.
Workup:
Pour the reaction mixture into ice-cold water (250 mL) with vigorous stirring.
Extract with Ethyl Acetate (EtOAc) (3 x 100 mL).
Wash the combined organic layers with 5% LiCl solution (2 x 100 mL) to remove DMF, followed by saturated NaHCO₃ (100 mL) and Brine (100 mL).
Dry over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.
Purification: If the crude is an oil, triturate with cold diethyl ether to yield a solid. If necessary, purify via flash chromatography (DCM:MeOH 95:5).
Yield Target: >80% (White to off-white solid).
Stage 2: Deprotection & Salt Formation
Objective: Cleavage of the Boc group and formation of the dihydrochloride salt.
Dissolution: Dissolve the Intermediate A (from Stage 1) in minimal 1,4-Dioxane (or MeOH if solubility is poor) in a dry RBF.
Acidification: Cool to 0°C. Add 4M HCl in Dioxane (10 equivalents relative to Intermediate A) dropwise.
Reaction: Stir at room temperature for 2-3 hours.
Observation: A thick white precipitate should form as the double salt is insoluble in dioxane.
Isolation:
Dilute the suspension with Diethyl Ether (Et₂O) (2 volumes) to maximize precipitation.
Filter the solid under a nitrogen blanket (the salt is hygroscopic).
Wash the filter cake with Et₂O (3 x).
Drying: Dry the solid in a vacuum oven at 40°C for 12 hours over P₂O₅.
Process Validation & QC
Analytical Specifications
Test
Method
Acceptance Criteria
Appearance
Visual
White to off-white crystalline solid
Identity
¹H-NMR (D₂O)
Consistent with structure; no Boc peak (1.4 ppm)
Purity
HPLC (210 nm)
≥ 98.0% area
Counter-ion
AgNO₃ Titration
28.0 - 32.0% w/w (Theoretical for 2HCl: ~31%)
Mass Spec
ESI-MS (+)
m/z = 141.1 [M+H]⁺ (Free base mass)
Workflow Visualization
Figure 2: Workup and isolation flowchart.
Critical Troubleshooting
Regioselectivity
While the 4-amino group is more nucleophilic, high temperatures or insufficient activation can lead to acylation of the pyrazole ring nitrogens.
Solution: Maintain temperature ≤ 25°C during coupling. Use HATU/DIPEA to ensure rapid kinetic trapping of the primary amine.
Hygroscopicity
The dihydrochloride salt is extremely hygroscopic.
Handling: Perform filtration under nitrogen or argon. Store the final product in a desiccator or sealed under inert gas at -20°C.
Observation: If the solid turns into a gum upon filtration, redissolve in MeOH and re-precipitate by slow addition of Et₂O.
Stoichiometry of HCl
The target is a dihydrochloride . The pyrazole ring (pKa ~ 2.5) and the primary amine (pKa ~ 8.0) will both be protonated in excess HCl.
Verification: If the chloride content is low (indicating mono-HCl), re-suspend the solid in 4M HCl/Dioxane and stir for 1 hour, then re-isolate.
References
El-Moghazy, S. M., et al. (2012). Synthesis and anticancer activity of some novel pyrazole derivatives. Acta Pharmaceutica, 62(1), 53-66. Link
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 135483984, N-(1H-Pyrazol-4-yl)acetamide. Link
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for Boc deprotection conditions).
Application Note: Regioselective N-Acylation of 4-Aminopyrazoles
Topic: Reagents for N-acylation of 4-aminopyrazole Content Type: Detailed Application Note and Protocol Guide Abstract The acylation of 4-aminopyrazole presents a classic challenge in heterocyclic chemistry: distinguishi...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Reagents for N-acylation of 4-aminopyrazole
Content Type: Detailed Application Note and Protocol Guide
Abstract
The acylation of 4-aminopyrazole presents a classic challenge in heterocyclic chemistry: distinguishing between the exocyclic amine (4-NH₂) and the endocyclic ring nitrogen (N1-H). While the 4-amino group is the desired target for amide bond formation in many kinase inhibitors and bioactive scaffolds, the ring nitrogen often competes as a nucleophile, particularly under basic conditions. This guide outlines the mechanistic principles governing this selectivity and provides robust, self-validating protocols for achieving exclusive N4-acylation using standard and specialized reagents.
Mechanistic Insight: The Regioselectivity Challenge
To design a successful experiment, one must understand the electronic landscape of the substrate. 4-Aminopyrazole contains two distinct nucleophilic sites:
The Exocyclic Amine (N4): Functionally analogous to an electron-rich aniline. Its nucleophilicity is enhanced by the electron-donating nature of the pyrazole ring. Amides formed here are hydrolytically stable .
The Ring Nitrogen (N1): An acidic site (pKa ~14 in water, lower in DMSO). Upon deprotonation by base, it becomes a potent nucleophile. However, acyl groups attached here form N-acyl pyrazoles (ureides/carbamates), which are hydrolytically labile and often act as acyl transfer reagents.
The "Kinetic vs. Thermodynamic" Trap
Kinetic Control: In the presence of strong bases (e.g., NaH, K₂CO₃) and reactive electrophiles (acid chlorides), acylation often occurs rapidly at N1 or results in N1,N4-diacylation .
Thermodynamic Control: Because N1-acyl groups are unstable, they can be cleaved under mild conditions, leaving the stable N4-amide intact. This difference in stability is the cornerstone of "Protocol B" below.
Reagent Selection Guide
Reagent Class
Recommended For
Pros
Cons
Coupling Reagents (HATU, COMU)
N1-Protected Substrates
High yields, mild conditions, racemization-free.
Expensive for scale-up; requires removal of urea byproducts.
Acid Chlorides / Anhydrides
Robust Scale-up
Fast, inexpensive.
Poor regioselectivity on N1-unsubstituted substrates (often leads to di-acylation).
Mixed Anhydrides (IBCF)
Sterically Hindered Acids
Efficient for bulky partners.
Temperature sensitive; strict anhydrous conditions required.
EEDQ / IIDQ
Sensitive Substrates
Very mild, no base required.
Slower reaction rates; atom inefficient.
Experimental Protocols
Protocol A: The "Protection First" Strategy (Gold Standard)
Best for: High-value intermediates where purification must be minimized.
Concept: Block the N1 site with a protecting group (Boc, THP, SEM) or a permanent substituent (alkyl/aryl) to force acylation exclusively at N4.
Technical Support Center: Troubleshooting 2-Amino-N-(1H-pyrazol-4-yl)acetamide Synthesis
Welcome to the Advanced Application Support Center. The synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide (often referred to as glycyl-4-aminopyrazole) presents a unique set of chemoselective and purification challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center. The synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide (often referred to as glycyl-4-aminopyrazole) presents a unique set of chemoselective and purification challenges. This molecule combines a highly polar primary amine with an electron-deficient heteroaromatic pyrazole core.
This guide is designed for medicinal chemists and process scientists to troubleshoot low yields, eliminate regioselectivity issues, and implement self-validating isolation protocols.
Part 1: Interactive Troubleshooting FAQs
Q1: Why is my amide coupling yield so low when using standard carbodiimides like EDC/HOBt?The Causality: The C4-amine of a pyrazole ring is significantly less nucleophilic than a standard aliphatic amine. The electron-withdrawing nature of the heteroaromatic pyrazole core pulls electron density away from the exocyclic nitrogen, reducing its ability to attack standard activated esters[1].
The Solution: You must abandon standard carbodiimides and switch to highly active uronium salts (e.g., HATU) or phosphonic anhydrides (e.g., T3P)[2]. HATU facilitates the formation of a highly reactive 7-azabenzotriazol-1-yl ester, which forces the coupling to completion even with poorly nucleophilic anilines and heteroaromatic amines[2].
Q2: My LC-MS shows multiple product peaks with the same mass, or a +100 Da (Boc) mass. What happened?The Causality: You are experiencing regioselectivity failure. Unprotected 1H-pyrazol-4-amine contains three nucleophilic nitrogen atoms. While the C4 primary amine is kinetically favored, the N1 and N2 pyrazole nitrogens can competitively attack the activated ester, especially in the presence of excess base or highly reactive coupling agents.
The Solution: Implement a physical blocking strategy. Substitute your starting material with tert-butyl 4-amino-1H-pyrazole-1-carboxylate (N1-Boc-4-aminopyrazole)[1]. This orthogonal protection strategy forces 100% regioselective acylation at the C4 position. The N1-Boc group is later removed simultaneously with the glycine Boc group during the final global deprotection[3].
Q3: After global Boc deprotection, I lose my product in the aqueous workup. How do I isolate it?The Causality: The final product, 2-amino-N-(1H-pyrazol-4-yl)acetamide, is a highly polar, water-soluble diamine. If you attempt a standard aqueous extraction (e.g., washing with saturated NaHCO₃ to neutralize the TFA), the product will partition entirely into the aqueous layer and be lost.
The Solution: Avoid aqueous workup entirely. Utilize Strong Cation Exchange (SCX) chromatography, often referred to as a "Catch-and-Release" protocol[4]. The sulfonic acid stationary phase captures the protonated basic amines, allowing you to wash away TFA and non-basic impurities before eluting the pure free-base product with methanolic ammonia[4][5].
Part 2: Quantitative Data Summary
The table below summarizes the causality between coupling reagent selection, protection strategy, and the resulting quantitative yield.
Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the in-process checkpoint is met.
Protocol A: Regioselective Amide Coupling
Objective: Synthesize the fully protected intermediate, Boc-Gly-NH-(N1-Boc-pyrazol-4-yl).
Preparation: Dissolve Boc-Gly-OH (1.1 eq) in anhydrous DMF (0.5 M concentration) under an inert nitrogen atmosphere.
Pre-Activation: Add HATU (1.2 eq) followed by DIPEA (3.0 eq). Stir at room temperature for 15 minutes.
Causality: Pre-activation ensures the active ester is fully formed before the poorly nucleophilic amine is introduced, preventing the amine from reacting with the coupling agent itself.
Addition: Add tert-butyl 4-amino-1H-pyrazole-1-carboxylate (1.0 eq) in a single portion.
Reaction: Stir at room temperature for 4 to 12 hours.
Self-Validation Checkpoint: The reaction must transition from a cloudy suspension to a clear solution. LC-MS must show total consumption of the starting amine (m/z 184) and the appearance of the intermediate (m/z 341).
Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to selectively remove residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure.
Protocol B: Global Deprotection & SCX Catch-and-Release
Objective: Remove both Boc groups and isolate the highly polar target molecule without aqueous loss.
Deprotection: Dissolve the intermediate from Protocol A in a 4:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA). Stir at room temperature for 2 hours[3].
Concentration: Concentrate the reaction mixture under a stream of nitrogen to yield the crude TFA salt as a viscous oil. Do not add water or aqueous base.
SCX Conditioning: Flush a Strong Cation Exchange (SCX) cartridge with 3 column volumes (CV) of Methanol (MeOH)[4].
Loading: Dissolve the crude oil in minimal MeOH and load it onto the SCX cartridge.
Causality: The basic primary amine and pyrazole core will ionically bind to the sulfonic acid stationary phase.
Washing: Wash the cartridge with 3 CV of MeOH. This removes residual TFA, cleaved tert-butyl byproducts, and non-basic impurities[5].
Elution: Elute the target molecule using 2.0 M Ammonia in MeOH (3 CV).
Self-Validation Checkpoint: Spot the eluent on a TLC plate and stain with Ninhydrin. A deep purple spot confirms the presence of the primary amine product.
Isolation: Concentrate the methanolic ammonia fraction under reduced pressure to yield pure 2-amino-N-(1H-pyrazol-4-yl)acetamide as a white solid.
Part 4: Visualizations
Fig 1: Optimized two-step synthesis of 2-amino-N-(1H-pyrazol-4-yl)acetamide.
Fig 2: Diagnostic logic tree for troubleshooting common yield issues in pyrazole amide synthesis.
Technical Support Center: Preventing N-Alkylation Side Reactions in Pyrazole Amide Synthesis
This Technical Support Center guide addresses the critical challenges of N-alkylation side reactions in the context of Pyrazole Amide Synthesis . It focuses on two primary failure modes: Regiochemical ambiguity (N1 vs. N...
Author: BenchChem Technical Support Team. Date: March 2026
This Technical Support Center guide addresses the critical challenges of N-alkylation side reactions in the context of Pyrazole Amide Synthesis . It focuses on two primary failure modes: Regiochemical ambiguity (N1 vs. N2 alkylation) and Chemoselective interference (Amide N-alkylation vs. Pyrazole N-alkylation) .
Current Status: Operational
Audience: Medicinal Chemists, Process Chemists
Topic: Troubleshooting Regioselectivity and Chemoselectivity in Pyrazole Functionalization
Core Technical Analysis: The "Side Reaction" Landscape
In the synthesis of pyrazole-based amides (e.g., kinase inhibitors like Crizotinib or Ruxolitinib analogues), "N-alkylation side reactions" typically refer to three distinct failure modes:
Regioisomeric Side Reactions: Formation of the unwanted 1,5-disubstituted pyrazole when the 1,3-isomer is desired (or vice versa). This is governed by the tautomeric equilibrium of the pyrazole precursor.
Chemoselective Side Reactions: Unwanted alkylation of the amide nitrogen (exocyclic) when attempting to alkylate the pyrazole ring (endocyclic) in the presence of a pre-formed amide bond.
Polyalkylation: Quaternization of the pyrazole ring (formation of pyrazolium salts) due to over-alkylation.
This guide provides mechanistic insights and self-validating protocols to suppress these pathways.
Troubleshooting Guide & FAQs
Issue 1: Regioselectivity (N1 vs. N2)
Q: I am synthesizing an N-alkyl pyrazole amide precursor, but I get a mixture of regioisomers. How do I force the reaction to the desired N1-position?
A: The regioselectivity is dictated by the interplay between steric hindrance and tautomeric population .
Mechanism: Unsymmetrical pyrazoles exist in equilibrium between two tautomers (e.g., 3-substituted vs. 5-substituted). Alkylation occurs at the pyridine-like nitrogen (the one with the lone pair).
Scenario A (Steric Control): If the C3-substituent is bulky (e.g., t-Butyl, Phenyl), alkylation preferentially occurs at the distal nitrogen (away from the group) to minimize steric clash, yielding the 1-alkyl-3-substituted product.
Scenario B (Electronic Control): Electron-withdrawing groups (EWGs) can shift the tautomeric equilibrium or alter the nucleophilicity of the nitrogens.
Solution:
Switch Solvent: Use non-polar solvents (Toluene, DCM) to favor the formation of the thermodynamically stable tautomer or polar aprotic solvents (DMF, DMSO) to rely on the inherent nucleophilicity of the anion.
Insight: In DMF/Cs₂CO₃, the pyrazole anion is formed. The alkylation happens at the less hindered nitrogen (kinetic control).
Transient Protection: If you need the "more hindered" isomer (1,5-disubstituted), consider using a blocking group strategy (e.g., SEM-protection) or cyclizing a hydrazine with a 1,3-diketone rather than alkylating a pre-formed pyrazole.
Issue 2: Amide Interference (Chemoselectivity)
Q: I have a pyrazole-amide intermediate. When I try to N-alkylate the pyrazole ring, I observe alkylation on the amide nitrogen. How do I prevent this?
A: This is a classic pKa competition.
The Problem: The pKa of a pyrazole NH is ~14.0 (in DMSO), while a secondary amide NH is ~15–17. Strong bases (NaH, KOtBu) or excess base can deprotonate both, leading to competitive alkylation.
The Fix:
Base Selection: Use a base that is strong enough to deprotonate the pyrazole but weak enough to leave the amide protonated. Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) in Acetone or MeCN are ideal. Avoid NaH.
Stoichiometry: Use exactly 1.0–1.1 equivalents of the alkylating agent. Excess alkyl halide drives the reaction toward the less nucleophilic amide site once the pyrazole is consumed.
Order of Operations: If possible, perform the N-alkylation before forming the amide bond (i.e., alkylate the pyrazole ester, hydrolyze, then couple).
Issue 3: Over-Alkylation
Q: I am seeing dialkylated products (pyrazolium salts).A: This occurs when the product (N-alkyl pyrazole) is still nucleophilic enough to react with excess alkyl halide.
Solution:
Use bulky bases (e.g., t-BuOK) if compatible, but primarily control this via stoichiometry .
Switch to reductive alkylation (Aldehyde + NaBH(OAc)₃) instead of direct alkylation with halides. This mechanism naturally stops at mono-alkylation.
Comparative Data: Optimization Parameters
Table 1: Solvent and Base Effects on Regioselectivity (3-Phenylpyrazole Alkylation)
Conditions
Major Isomer
Ratio (1,3- : 1,5-)
Mechanism Note
Cs₂CO₃ / DMF / 25°C
1-Alkyl-3-Phenyl
95 : 5
Kinetic control; alkylation at less hindered N.
NaH / THF / 0°C
1-Alkyl-3-Phenyl
90 : 10
Tight ion pairing favors distal attack.
K₂CO₃ / Acetone / Reflux
1-Alkyl-3-Phenyl
80 : 20
Thermodynamic equilibration possible.
Neat / 100°C (Thermal)
Mixed
60 : 40
Lack of solvation effects reduces selectivity.
Table 2: Chemoselectivity (Pyrazole NH vs. Amide NH)
Base (1.1 eq)
Solvent
Pyrazole Alkylation
Amide Alkylation
Recommendation
NaH
DMF
High
High (Side Rxn)
❌ Avoid for amide-containing substrates.
KOtBu
THF
High
Moderate
⚠️ Use with care (low temp).
Cs₂CO₃
MeCN
High
None
✅ Gold Standard .
K₂CO₃
Acetone
Moderate
None
✅ Good for reactive alkyl halides.
Visualizations & Mechanisms
Diagram 1: Tautomeric Control of Regioselectivity
This diagram illustrates how the steric environment of the pyrazole anion dictates the site of electrophilic attack.
Caption: Kinetic control favors alkylation at the nitrogen distal to the bulky substituent (R), minimizing steric repulsion.
Diagram 2: Decision Tree for Preventing Side Reactions
Caption: Workflow to select the optimal synthetic strategy based on substrate functionality and regiochemical requirements.
Preparation: In a flame-dried flask, dissolve the pyrazole-amide substrate in anhydrous MeCN (0.1 M concentration).
Activation: Add
(1.5 equiv) in one portion. Stir at Room Temperature (RT) for 15 minutes.
Checkpoint: The solution may become slightly cloudy or change color as the pyrazole anion forms.
Addition: Add the Alkyl Halide (1.05 equiv) dropwise.
Critical: Do not add excess alkyl halide. If the reaction stalls, add 0.1 eq more, but never start with a large excess.
Reaction: Stir at RT for 4–12 hours. Monitor by LCMS.[1][2]
Validation: Look for the M+Alkyl peak. If M+2(Alkyl) appears, the reaction is over-alkylating (check stoichiometry). If M+Alkyl (Amide) appears, the base is too strong (switch to
).
Workup: Filter off the inorganic solids. Concentrate the filtrate. Purify via column chromatography.[1][2]
References
Regioselectivity in Pyrazole Alkylation
Title: "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions"[3]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Troubleshooting Solubility & Stability in Cell Culture Systems
Compound Class: Amino-acetamide / Pyrazole fragment (Kinase Inhibitor Building Block)
Audience: Senior Researchers, Medicinal Chemists, Cell Biologists[1][2][3]
Core Technical Overview
2-amino-N-(1H-pyrazol-4-yl)acetamide (often functioning as a glycine-pyrazole conjugate) presents a unique solubility paradox.[1][2][3] While it contains polar moieties (primary amine, amide, pyrazole), it frequently exhibits "crash-out" precipitation when diluted from organic stock solutions (DMSO) into aqueous cell culture media.[1][2][3][4]
This behavior is typically driven by high lattice energy in the free base form (strong intermolecular H-bonding) and the "solvent shock" effect when hydrophobic solvation shells are stripped away by water.[1][2][3]
) at neutral pH (7.4).[1][2][3] |
| pKa (Pyrazole NH) | ~14.0 (Acidic) | Remains neutral/protonated in media.[1][2][3] |
| LogP (Octanol/Water) | ~ -0.5 to 0.5 (Est.)[1][2][3] | Amphiphilic; prone to aggregation at interfaces.[2][3] |
| Preferred Salt | Hydrochloride (HCl) | Significantly higher aqueous solubility than free base.[1][2] |
Critical Troubleshooting (Q&A Format)
Issue 1: "I see a white precipitate immediately upon adding the DMSO stock to the media."
Diagnosis: Solvent Shock (Supersaturation).[1][2][3]
When you introduce a high-concentration DMSO stock (e.g., 100 mM) directly into aqueous media, the DMSO rapidly diffuses into the water.[1][2][3] This leaves the compound molecules "naked" and supersaturated, forcing them to aggregate into a crystal lattice before they can disperse.[3]
The Fix: The "Step-Down" Dilution Protocol
Do not spike directly into the cell plate.[2] Use an intermediate dilution step to lower the kinetic barrier.
Intermediate Step: Prepare a 10x working solution in PBS (pH 7.4) or serum-free media.
Crucial: Add the DMSO stock dropwise to the vortexing PBS. Do not add PBS to the DMSO.
Final Dosing: Add this 10x solution to your cell culture wells (1:10 dilution).
Why this works: The intermediate step reduces the local concentration gradient and prevents the formation of large critical nuclei (crystals).
Issue 2: "The compound dissolves in DMSO but precipitates after 24 hours in the incubator."
Diagnosis: Thermodynamic Instability or pH Drift.[1][2]
If the compound is the free base , it is less soluble at pH 7.4 than at pH < 6.[2] As the media interacts with CO2 and cells metabolize, slight pH shifts or protein interactions can drive the equilibrium toward the solid phase.
Check your form: Are you using the Free Base or the Dihydrochloride (HCl) salt?
In-Situ Salt Formation: If using the free base, add 1.05 equivalents of HCl (1M in water) to your aqueous working solution before adding it to the media.[1][2] This protonates the primary amine (
Issue 3: "My cells are dying in the vehicle control wells."
Diagnosis: DMSO Toxicity.[1][2][5][6][7]
Small fragments like pyrazole-acetamides often require high micromolar concentrations for activity.[1][2][3] If you are dosing at 100 µM from a 10 mM stock, your final DMSO concentration is 1%.[3] This is toxic to sensitive lines (e.g., primary neurons, stem cells).[3]
The Fix: High-Concentration Stocking
You must maximize the stock concentration to minimize DMSO volume.[1][2]
Target: Final DMSO < 0.5% (v/v).
Action: Sonicate the DMSO stock at 37°C to achieve 50 mM or 100 mM solubility. This allows you to dose 100 µM with only 0.1% - 0.2% DMSO.[1][2][3]
Visualizing the Workflow
A. Solubility Decision Tree
Use this logic flow to determine the correct solubilization strategy for your specific batch.
Figure 1: Decision logic for solubilizing 2-amino-N-(1H-pyrazol-4-yl)acetamide based on chemical form (Salt vs. Free Base).
B. The "Sandwich" Dilution Method
This workflow prevents the "crash-out" effect by buffering the solvent transition.[2]
Figure 2: The "Sandwich" or Serial Dilution method minimizes kinetic precipitation shocks.[1][2][3]
BenchChem Technical Support. (2025).[1][2][3][4][8] Preventing Small Molecule Precipitation in Cell Culture Media.[1][2][4] Retrieved from [1][2][3]
National Center for Biotechnology Information (NCBI). (2025).[1][2][3] PubChem Compound Summary for Pyrazole-Acetamide Derivatives. Retrieved from [1][2][3]
Timm, M., et al. (2013).[1][2][3] DMSO Tolerance in Cell Culture: A Systematic Review. Cytotechnology.[1][2] (Contextual grounding for DMSO limits).
Sigma-Aldrich (Merck). Handling and Solubility of Small Molecule Inhibitors.[1][2][3] Retrieved from [1][2][3]
Way, L. (2019).[1][2][3] Precipitation in cell culture medium? - ResearchGate Discussion. Retrieved from
(Note: While specific CAS 1152867-01-0 refers to a sec-butyl analog, the solubility principles described above are chemically universal for the 2-amino-N-(pyrazol-4-yl)acetamide scaffold.)[1][2][3]
Purifying hydrophilic pyrazole acetamides using reverse-phase chromatography
Status: Operational Ticket Focus: Reverse-Phase Chromatography (RPC) of Polar Heterocycles Operator: Senior Application Scientist 🟢 Welcome to the Purification Hub You are likely here because your pyrazole acetamide is e...
You are likely here because your pyrazole acetamide is eluting at the void volume (
) or exhibiting severe peak tailing. This is a classic "retention gap" challenge. Pyrazole acetamides possess a "double-trouble" profile for standard C18 chromatography:
The Pyrazole Ring: A polar, weakly basic moiety (pKa ~2.5) that acts as a hydrogen bond donor/acceptor.
The Acetamide Linker: Highly hydrophilic, increasing water solubility and reducing the hydrophobic footprint required for Van der Waals interactions with alkyl chains.
This guide moves beyond standard protocols to specialized "Aqueous-Stable" RPC workflows.
📂 Module 1: The "Phase Collapse" Phenomenon
Issue: You are running a 0-10% gradient, but your compound elutes immediately with salts.
The Mechanism
Standard C18 columns are hydrophobic.[1] When you equilibrate them in 100% water (necessary to trap hydrophilic compounds), the alkyl chains "mat down" or self-associate to escape the water. This expels the mobile phase from the pores, effectively reducing the surface area to zero. This is called Hydrophobic Collapse or Dewetting .[1]
The Solution: "Water-Wettable" Phases
You must switch to a stationary phase designed to remain fully extended in 100% aqueous conditions.
Column Class
Mechanism
Recommended For
HSS T3 (High Strength Silica)
Trifunctional bonding with lower ligand density allows water to penetrate pores.
Gold Standard for polar pyrazoles.
Polar-Embedded (AQ-C18)
A polar group (amide, carbamate) is embedded in the alkyl chain to "shield" it from self-association.
Compounds with alternate selectivity needs.[2][3][4][5]
Phenyl-Hexyl
Pi-pi interactions with the pyrazole ring provide alternative retention mechanisms.
Aromatic-rich impurities.
📉 Diagram: Column Selection Logic
Figure 1: Decision matrix for preventing hydrophobic collapse when retaining polar analytes.
📂 Module 2: Mobile Phase Chemistry
Issue: Broad peaks or "smearing" baselines.
The pH Factor
Pyrazole nitrogens are weakly basic.
At Neutral pH: The pyrazole may exist in equilibrium between protonated and neutral states, leading to peak broadening.
At Low pH (< 3.0): The pyrazole is fully protonated (
). While this increases polarity (usually bad for RP retention), it is necessary to suppress silanol interactions (which cause tailing).
The Modifier Dilemma: TFA vs. Formic Acid
For hydrophilic bases, the choice of acid is critical.
Weak ion-pairing; poor peak shape for basic pyrazoles.
Use for analytical QC only.
TFA (0.05 - 0.1%)
Strong ion-pairing. The trifluoroacetate anion pairs with the protonated pyrazole, forming a neutral hydrophobic complex that sticks to C18.
Suppresses MS signal (spray instability).
Mandatory for Prep Purification.
Protocol Tip: If you must use MS detection, use the "Signal Bridge" method: Use 0.1% Formic Acid + 0.01% TFA. The trace TFA improves peak shape without totally killing the MS signal [1].
📂 Module 3: The "Injection Breakthrough"
Issue: The peak splits or looks like a "shark fin" (fronting).
The Cause
Your sample is likely dissolved in DMSO or MeOH. When you inject this "strong" solvent onto a column equilibrated in 100% water, the solvent travels down the column, carrying your hydrophilic pyrazole with it. The compound never gets a chance to bind.
The "Sandwich" Protocol
Do not inject pure DMSO. Use an aqueous dilution or sandwich technique.
Prepare Sample: Dissolve high conc. in DMSO.
Dilute: Immediately dilute 1:1 or 1:2 with Water + 0.1% TFA .
Note: If it precipitates, your compound is not hydrophilic enough for this guide (switch to standard C18).
Injection Sequence:
Air Gap
Plug of weak solvent (Water)
Sample
Plug of weak solvent (Water)
🔧 Troubleshooting FAQs
Q: I switched to an Atlantis T3 column, but I still have no retention. What now?A: You may need to utilize "Salting Out" or HILIC.
) to Mobile Phase A (pH adjusted to 2.5). Perchlorate is a chaotic anion that drives organic molecules onto the stationary phase. Warning: Do not use with MS.
Switch to HILIC: If your compound elutes at
in 100% water on a T3 column, it is too polar for RPC. Switch to a HILIC silica column with an Acetonitrile/Water gradient (start 95% ACN).
Q: My peak tails severely, even with TFA.A: This is "Silanol Overload."
The pyrazole nitrogen is interacting with residual silanols on the silica surface.
Fix: Add 10-20mM Ammonium Formate (if using Formic) or maintain TFA. Increase buffer concentration. Ensure your column is "End-capped" (though T3 columns are not traditionally end-capped to allow water wetting, they use proprietary bonding to hide silanols).
Q: Can I use basic pH (pH 10) to keep the pyrazole neutral?A: Only if you use a "Hybrid" column (like Waters BEH or Agilent Poroshell HPH). Standard silica dissolves above pH 8. Neutral pyrazoles retain better, but acetamides are susceptible to hydrolysis at high pH/temperature. Stick to acidic pH for stability.
📉 Diagram: The "Sandwich" Injection Logic
Figure 2: Injection strategy to prevent solvent breakthrough for hydrophilic analytes.
📚 References
Waters Corporation. (2025). Atlantis T3 and HSS T3: Retention and Separation of Polar Compounds.[7] SelectScience. Link
Welch Materials. (2025). Preventing Hydrophobic Collapse: Demystifying AQ Columns. Welch Technical Notes. Link
McCalley, D. V. (2010). The effect of mobile phase additives on the retention and separation of polar basic compounds in hydrophilic interaction chromatography. Journal of Chromatography A. (Contextualized for RPC/TFA usage).[4]
Chromatography Today. (2025). Atlantis T3 Columns are ideal for diverse analyte mixtures.[8]Link
Biotage. (2023).[9] How does an acid pH affect reversed-phase chromatography separations?Link
Optimizing Boc-deprotection steps for glycinamide pyrazoles
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered when deprotecting tert-butyloxycarbonyl (Boc) grou...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered when deprotecting tert-butyloxycarbonyl (Boc) groups in glycinamide-functionalized pyrazoles.
Glycinamide pyrazoles are privileged scaffolds in drug discovery, but they present a unique chemoselectivity challenge: the differential reactivity between aromatic pyrazole N-Boc groups and aliphatic glycinamide N-Boc groups, compounded by the extreme acid-lability of the glycinamide bond. This guide provides mechanistic causality, self-validating protocols, and quantitative troubleshooting to ensure high-fidelity deprotection.
Workflow: Strategic Selection of Deprotection Conditions
Decision matrix for optimizing Boc-deprotection of glycinamide pyrazoles.
Section 1: Mechanistic Troubleshooting & FAQs
Q1: Why does standard 50% TFA/DCM result in poor yields and glycinamide bond cleavage?A1: The causality lies in the hydrolytic instability of the glycinamide moiety. Trifluoroacetic acid (TFA) is highly hygroscopic; trace water in the reaction mixture leads to rapid acid-catalyzed hydrolysis of the amide bond. Furthermore, strong acids protonate the pyrazole ring, altering its electronic distribution and promoting unwanted ring-opening side reactions. To prevent this, anhydrous conditions using mild acids (e.g., TsOH in DCM) are strictly required to maintain the integrity of the amide linkage[1].
Q2: I need to selectively deprotect the pyrazole N-Boc while leaving the glycinamide N-Boc intact. How is this achieved?A2: Aromatic N-Boc groups (like those on pyrazoles) possess a highly stabilized leaving group (the pyrazole anion), making them uniquely susceptible to nucleophilic cleavage. By treating the di-Boc substrate with NaBH₄ in dry EtOH at room temperature, the pyrazole N-Boc is selectively cleaved via nucleophilic attack on the Boc carbonyl. The aliphatic glycinamide N-Boc, lacking this resonance stabilization, remains completely inert[2].
Q3: My substrate is extremely acid-sensitive, and even mild acids degrade the glycinamide. Are there acid-free alternatives for complete deprotection?A3: Yes. Pyrazole N-Boc groups can undergo thermal cycloreversion. Heating the neat solid or a high-boiling solution drives the elimination of isobutylene and CO₂. This thermal deprotection is completely orthogonal to acid/base sensitive functional groups and leaves delicate amides intact[3].
Section 2: Self-Validating Experimental Protocols
Protocol A: Selective Reductive Cleavage of Pyrazole N-Boc
Mechanism: NaBH₄ acts as a nucleophile rather than a hydride donor, selectively attacking the activated aromatic carbamate while ignoring aliphatic carbamates[2].
Preparation: Dissolve the di-Boc glycinamide pyrazole (1.0 mmol) in anhydrous EtOH (10 mL) under an inert N₂ atmosphere.
Reagent Addition: Add NaBH₄ (3.0 mmol, 3.0 eq) portion-wise at 20 °C.
Self-Validation Check: Mild effervescence (H₂ gas from solvent interaction) may occur, but the lack of a strong exotherm indicates the aliphatic Boc is safely unreacted.
Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (EtOAc/Hexane).
Quench & Extraction: Quench cautiously with saturated aqueous NH₄Cl (5 mL). Extract with EtOAc (3 × 15 mL).
Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.
Self-Validation Check: ¹H NMR must reveal the disappearance of the 9H singlet at ~1.6 ppm (pyrazole Boc) while the 9H singlet at ~1.4 ppm (glycinamide Boc) remains perfectly integrated.
Protocol B: Anhydrous Acidic Cleavage of Glycinamide N-Boc
Mechanism: TsOH provides a controlled proton activity that is strong enough to cleave aliphatic Boc groups via an E1-type elimination but avoids the hydrolytic destruction of the glycinamide bond[1].
Preparation: Dissolve the substrate (1.0 mmol) in anhydrous DCM (10 mL).
Self-Validation Check: The reaction mixture should remain homogeneous and light-colored, lacking the dark, tarry degradation products typical of TFA-mediated amide cleavage.
Workup: Concentrate under reduced pressure at <30 °C to prevent thermal degradation of the intermediate salt.
Neutralization: Redissolve in DCM and wash with saturated NaHCO₃ to liberate the free base.
Section 3: Quantitative Troubleshooting Matrix
Use the following data to benchmark your expected outcomes and select the appropriate protocol based on your specific substrate architecture.
Deprotection Method
Target Boc Group
Glycinamide Stability
Typical Yield
Primary Mechanism
Risk Factor
50% TFA / DCM
Both (Non-selective)
Low (Hydrolysis Risk)
< 50%
Acid-catalyzed elimination
Amide cleavage; Pyrazole ring-opening
TsOH / DCM (Anhydrous)
Both (Non-selective)
High
75 - 90%
Mild anhydrous protonation
Incomplete deprotection if < 5 eq used
NaBH₄ / EtOH
Pyrazole N-Boc Only
High
85 - 98%
Nucleophilic acyl substitution
Reduction of sensitive ketones/aldehydes
Thermal (150 °C)
Pyrazole N-Boc Only
High
80 - 95%
Thermal cycloreversion
Substrate charring if overheated
References
Gerokonstantis, D.-T. et al. "Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH." Arkivoc, 2020. 2
Smith, M. R. III, et al. "Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of Heterocycles." Michigan State University, 2008. 3
Crousse, et al. "Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine." The Journal of Organic Chemistry, 2024. 1
Technical Support Center: HPLC Analysis of Amino-Acetamides
Topic: Resolving Peak Tailing & Asymmetry Ticket ID: #AA-HPLC-001 Status: Open Assigned Specialist: Senior Application Scientist Diagnostic Framework: Is it Chemistry or Hardware? User Query: My amino-acetamide peak look...
: Distance from peak front to maximum at 5% height.[1]
The Root Cause: The Silanol Trap
The primary cause of tailing for amino-acetamides is Secondary Silanol Interaction .
At neutral pH (pH 6–8), the silica support in your column is negatively charged (
), and your amino-acetamide is positively charged (). This creates an ion-exchange mechanism that competes with the desired hydrophobic interaction.
Visualization: The Tailing Mechanism
Figure 1: Mechanism of peak tailing. The dashed red line represents the unwanted secondary interaction between the protonated amine and the ionized silanol.
Mobile Phase Engineering (The "How")
User Query: I am using a standard Water/Acetonitrile gradient. What can I add to the mobile phase to fix the shape?
Specialist Response:
You must control the ionization state of either the silanol or the analyte . You have three proven strategies:
Strategy A: "The Silanol Suppression" (Low pH)
Mechanism: At pH < 3.0, silanol groups are protonated (
) and neutral. They cannot bind the positively charged amine.
Protocol:
Use Formic Acid (0.1%) or TFA (0.05–0.1%) .
Target pH: 2.0 – 2.5 .
Note: TFA is an ion-pairing agent that improves shape but suppresses MS signal. For LC-MS, stick to Formic Acid or Difluoroacetic Acid (DFA).
Strategy B: "The Amine Suppression" (High pH)
Mechanism: At pH >
(typically pH 10+), the amino-acetamide is deprotonated (neutral). Neutral bases do not interact with silanols.
Protocol:
Use 10mM Ammonium Bicarbonate or 0.1% Ammonium Hydroxide .
Target pH: 10.0 – 10.5 .
Critical Warning: You MUST use a "High pH Stable" column (Hybrid particle or specific coating). Standard silica dissolves above pH 8.0.
Strategy C: "The Sacrificial Base" (Additives)
Mechanism: Add a competitive base that binds to silanols more aggressively than your analyte.
Protocol:
Add Triethylamine (TEA) at 5–10 mM to the aqueous mobile phase.
Adjust pH to ~3.0 or ~7.0 (TEA buffers around pH 10, but works as a blocker at any pH).
Constraint: TEA is not recommended for LC-MS (severe signal suppression and contamination). Use only for UV detection methods.
Summary of Mobile Phase Choices:
Method
Additive
pH Range
Pros
Cons
Low pH
0.1% Formic Acid
~2.7
MS Compatible, Simple
May not fully suppress strong bases
Ion Pair
0.1% TFA
~2.0
Excellent Peak Shape
Suppresses MS signal; difficult to wash out
High pH
10mM NH₄HCO₃
10.0
High Retention, Sharp Peaks
Requires Hybrid Column; Silica dissolves
Blocker
5mM TEA
3.0–7.0
Cheap fix for older columns
Not MS compatible; System contamination
Stationary Phase Selection
User Query: I tried low pH and it helped, but the tail is still there. Is my column the problem?
Specialist Response:
If mobile phase chemistry fails, your stationary phase likely has high "Silanol Activity." Modern columns are designed to mitigate this.
The Decision Matrix
End-Capping: Ensure your column is "double end-capped." This chemically bonds a small group (like trimethylsilyl) to the residual silanols.
Embedded Polar Groups (EPG): These columns have a polar group (amide, carbamate) embedded in the C18 chain. They shield silanols and provide a "water layer" that improves peak shape for basic compounds.
Hybrid Particles (BEH/HPH): These use ethylene-bridged siloxane hybrids rather than pure silica. They are less acidic and withstand high pH.
Column Selection Workflow
Figure 2: Decision tree for selecting the appropriate stationary phase based on detection method and pH flexibility.
Hardware & System Checks (FAQs)
Q: My column is new, and the chemistry is optimized, but I still see tailing. What else?
A: Check for Extra-Column Volume (ECV).
Amino-acetamides are polar and often elute early (
). Early eluting peaks are highly susceptible to dispersion caused by tubing, fittings, and flow cells.
Troubleshooting Protocol:
Calculate
: If , the peak is eluting too close to the void volume.
Fix: Lower the organic solvent strength (e.g., start at 2% Acetonitrile instead of 5% or 10%).
Check Connections: A single "zero-dead-volume" fitting that is improperly swaged can create a mixing chamber.
Test: Replace the column with a union.[2] Inject acetone. If the peak is broad/tailing without a column, the issue is your system (injector loop or detector tubing).[3]
Sample Diluent:
Issue: Injecting a sample dissolved in 100% Acetonitrile into a 95% Water mobile phase causes "solvent mismatch" tailing.
Fix: Dissolve the sample in the starting mobile phase (e.g., 0.1% Formic Acid in Water).
References
Agilent Technologies. "Strategies for the Analysis of Basic Compounds in Reverse Phase HPLC." Technical Note.
[Link]
Waters Corporation. "Effect of pH on the Separation of Basic Compounds." Application Note.
[Link]
McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography." Journal of Chromatography A.
[Link]
Technical Support Center: Strategies for Mitigating Hygroscopicity of 2-amino-N-(1H-pyrazol-4-yl)acetamide Salts
Welcome to the technical support center for managing the physicochemical properties of 2-amino-N-(1H-pyrazol-4-yl)acetamide and its salt forms. This guide is designed for researchers, scientists, and drug development pro...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for managing the physicochemical properties of 2-amino-N-(1H-pyrazol-4-yl)acetamide and its salt forms. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of hygroscopicity. Here, we provide in-depth, evidence-based answers to frequently encountered issues, complete with troubleshooting guides and detailed experimental protocols. Our goal is to empower you with the scientific rationale and practical steps needed to select and develop a stable, non-hygroscopic salt form for your active pharmaceutical ingredient (API).
Q1: My initial salt of 2-amino-N-(1H-pyrazol-4-yl)acetamide is highly hygroscopic. What are the underlying causes?
A1: The hygroscopicity of a pharmaceutical salt is its tendency to absorb moisture from the atmosphere. This property is not inherent to the API alone but is a function of the entire salt crystal lattice. The primary factors influencing the hygroscopicity of 2-amino-N-(1H-pyrazol-4-yl)acetamide salts include:
The Nature of the Counter-ion: The choice of the counter-ion is a critical determinant of a salt's hygroscopicity.[1][2] Highly soluble salts, often formed with counter-ions that have a strong affinity for water, tend to be more hygroscopic.[3] For instance, while hydrochloride (HCl) is a common and often effective choice for salt formation of basic drugs, it can sometimes lead to hygroscopic salts.[4][5]
Crystalline vs. Amorphous Form: The solid-state form of your salt plays a significant role. Amorphous forms, lacking a well-ordered crystal lattice, generally have higher free energy and more exposed surface area, making them more prone to moisture sorption than their crystalline counterparts.[6][7]
Polymorphism: Different crystalline forms (polymorphs) of the same salt can exhibit distinct physicochemical properties, including hygroscopicity.[7][8] One polymorph may be significantly less hygroscopic than another due to differences in crystal packing and hydrogen bonding networks.
Molecular Structure of the API: The inherent properties of 2-amino-N-(1H-pyrazol-4-yl)acetamide, such as the presence of hydrogen bond donors and acceptors on the pyrazole and acetamide moieties, can influence its interaction with water molecules.[9]
Q2: How can I systematically screen for a less hygroscopic salt of 2-amino-N-(1H-pyrazol-4-yl)acetamide?
A2: A systematic salt screening process is essential for identifying a stable and non-hygroscopic form of your API.[5][10] The process involves reacting the free base of 2-amino-N-(1H-pyrazol-4-yl)acetamide with a variety of pharmaceutically acceptable acids and analyzing the resulting salts.
Workflow for Salt Screening to Minimize Hygroscopicity
Caption: Decision-making process for optimizing the salt form.
References
Paulekuhn, G. S., Dressman, J. B., & Saal, C. (2007). Trends in Active Pharmaceutical Ingredient Salt Selection based on Analysis of the Orange Book Database. Journal of Medicinal Chemistry, 50(26), 6665-6672. [Link]
Newman, A. W., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047-1059. [Link]
Mannala, T. (2025). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Biological and Pharmaceutical Sciences, 33(01), 066-072. [Link]
Paulekuhn, G. S., Dressman, J. B., & Saal, C. (2007). Trends in Active Pharmaceutical Ingredient Salt Selection based on Analysis of the Orange Book Database. Journal of Medicinal Chemistry, 50(26), 6665-6672. [Link]
Stahl, P. H. (2008). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Pharmaceutical Salts: Properties, Selection, and Use, 83-116. [Link]
Newman, A. W., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047-1059. [Link]
Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1997). Salt selection in drug development. Pharmaceutical Technology, 21(5), 32-44. [Link]
Pharma Innovation. (2025). API Hygroscopicity. [Link]
Aher, S., Dhumal, D., & Mahadik, K. (2022). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Crystals, 12(1), 104. [Link]
Lim, Y. Y., & Tey, L. H. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(11), 2325. [Link]
Allada, R., Murthy, S. N., & Tatiparti, K. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. International Journal of Pharmaceutical Investigation, 6(3), 183-189. [Link]
Mitacs. (n.d.). Improving the properties of active pharmaceutical ingredients by polymorph, salt and cocrystal screening. [Link]
Serajuddin, A. T. M. (2007). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]
Saal, C. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? Chimia, 64(3), 143-147. [Link]
Khadke, S., et al. (2019). Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development. Journal of Pharmaceutical Sciences, 108(10), 3209-3223. [Link]
Aher, S., Dhumal, D., & Mahadik, K. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Crystals, 13(1), 104. [Link]
Crystal Pharmatech. (n.d.). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. [Link]
Part 1: Core FAQs – Mechanistic Insights into pH Sensitivity
Welcome to the Technical Support Center for Pyrazole Acetamide Derivatives. As drug development professionals and researchers, you are likely aware that while the pyrazole pharmacophore offers excellent bioisosteric prop...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Pyrazole Acetamide Derivatives. As drug development professionals and researchers, you are likely aware that while the pyrazole pharmacophore offers excellent bioisosteric properties and target affinity, its integration with an acetamide linker introduces significant pH-dependent stability challenges.
This guide is designed by application scientists to help you diagnose, troubleshoot, and resolve degradation issues during your in vitro assays and storage workflows.
Q1: Why do my pyrazole acetamide hit compounds rapidly lose activity in standard in vitro biological assays at pH 8.0?A1: The loss of activity is primarily driven by base-catalyzed hydrolysis of the acetamide linkage. In mildly basic conditions (pH ≥ 8.0), the hydroxide ion acts as a strong nucleophile, attacking the electrophilic carbonyl carbon of the acetamide bond. The electron-withdrawing nature of the adjacent pyrazole ring exacerbates this electrophilicity, accelerating degradation. For instance, studies on pyrazole derivatives acting as allosteric inhibitors of West Nile Virus (WNV) NS2B-NS3 proteinase demonstrated rapid degradation in pH 8 buffer, with half-lives as short as 1 to 2 hours[1].
Q2: How does the protonation state of the pyrazole ring affect the stability of the acetamide linker in acidic media?A2: Pyrazole is a weak base with a pKa value of approximately 2.5[2]. In highly acidic environments (pH < 3.0), the N2 nitrogen of the pyrazole ring becomes protonated. This protonation significantly alters the electronic distribution of the molecule, exerting a strong inductive electron-withdrawing effect (-I effect) on the attached acetamide group. This structural shift makes the carbonyl oxygen more susceptible to protonation, which subsequently catalyzes the acid-hydrolysis of the amide bond[3].
Q3: What are the optimal storage conditions to prevent premature degradation of these compounds?A3: To ensure long-term stability and prevent tautomeric interconversion or ambient hydrolysis, pyrazole acetamide compounds should be stored at 2–8°C (or -20°C for long-term storage) under an inert atmosphere, such as argon or nitrogen[3]. Protection from light and moisture is critical, as ambient humidity can initiate slow decomposition over time.
Q4: How can I structurally modify my hit compounds to improve hydrolytic stability without losing target affinity?A4: Replacing highly susceptible ester linkages with amide or alkene isosteres significantly enhances stability[1]. Additionally, introducing steric bulk (e.g., methyl groups) adjacent to the acetamide bond can physically shield the carbonyl carbon from nucleophilic attack. This specific modification has been shown to increase the half-life of pyrazole derivatives from minutes to over 900 minutes in pH 8 buffers[1].
Part 2: Quantitative Stability Data
The following table summarizes the hydrolytic stability of various pyrazole derivatives to help you benchmark your own compounds.
Part 3: Diagnostic Workflow for Assay Troubleshooting
When you observe an unexpected drop in compound efficacy or the appearance of secondary peaks in your LC-MS runs, follow this logical diagnostic pathway to isolate the pH-dependent variable.
Workflow for diagnosing and resolving pH-dependent degradation of pyrazole acetamides.
Part 4: Self-Validating Protocol: pH-Dependent Forced Degradation Assay
To accurately determine if your pyrazole acetamide is failing due to pH sensitivity, you must run a forced degradation assay. Expertise Insight: This protocol goes beyond simple incubation by incorporating a self-validating internal standard (IS) to correct for ionization suppression in LC-MS and matrix effects. This ensures that the calculated degradation kinetics are purely a function of pH, rather than instrumental drift[1].
Step 1: System Suitability & Preparation
Compound Stock: Prepare a 1 mg/mL stock solution of the pyrazole acetamide in anhydrous, LC-MS grade acetonitrile. Causality: Using strictly anhydrous organic solvent prevents premature aqueous hydrolysis during storage[3].
Internal Standard (IS): Prepare a 10 µM stock of chlorpromazine in acetonitrile[1].
Step 2: Buffer Formulation
Prepare a series of 50 mM buffers: pH 2.0 (Phosphate), pH 5.0 (Acetate), pH 7.4 (HEPES), and pH 8.0 (Tris-HCl).
Causality: Utilizing non-nucleophilic buffers like HEPES at physiological pH prevents buffer-catalyzed degradation, isolating the effect of the hydroxide/hydronium ions.
Step 3: Incubation & Stressing
Dilute the compound stock into the respective buffers to a final concentration of 10 µM.
Incubate the samples at 37°C in a thermoshaker set to 300 rpm to ensure homogenous exposure.
Step 4: Quenching & Sampling (The Self-Validation Step)
At specific time points (0, 30, 60, 120, 240, and 480 minutes), extract a 50 µL aliquot from each buffer.
Immediately quench the reaction by adding 50 µL of ice-cold acetonitrile containing the chlorpromazine IS.
Causality: The cold organic solvent instantly precipitates any buffer proteins and halts hydrolysis. Simultaneously, the IS provides a fixed reference peak to validate that no injection volume errors or ionization suppression occurred during the LC-MS analysis[1].
Step 5: LC-MS/MS Analysis
Inject 5 µL onto a C18 reverse-phase column.
Run a linear gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 20 minutes[3].
Monitor the parent mass and the expected transition ions for the pyrazole and acetamide cleavage products.
Step 6: Data Interpretation
Plot the natural log (
) of the peak area ratio (Compound / IS) versus time.
A linear fit validates first-order degradation kinetics, allowing you to accurately calculate the half-life (
) using the slope () where .
References
Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC. nih.gov. 1
Technical Support Center: Stability and Storage of Pyrazole Compounds - Benchchem. benchchem.com. 3
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. nih.gov.2
IC50 comparison of 2-amino-N-(1H-pyrazol-4-yl)acetamide vs A-438079
This guide provides an in-depth technical comparison between the established P2X7 receptor antagonist A-438079 and the Pyrazole-4-yl acetamide class of antagonists (specifically focusing on the optimized derivative JNJ-4...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between the established P2X7 receptor antagonist A-438079 and the Pyrazole-4-yl acetamide class of antagonists (specifically focusing on the optimized derivative JNJ-47965567 , as the unsubstituted "2-amino-N-(1H-pyrazol-4-yl)acetamide" represents the core scaffold rather than the potent clinical candidate).
Executive Summary: The P2X7 Antagonist Landscape
A-438079 is a classic, competitive tetrazole-pyridine antagonist widely used as a reference tool for peripheral P2X7 inhibition. However, its utility in CNS research is limited by poor blood-brain barrier (BBB) permeability.
Pyrazole-4-yl acetamides (represented by JNJ-47965567 ) represent a newer generation of "drug-like" P2X7 antagonists designed for high potency, metabolic stability, and critical CNS penetration. While the core scaffold 2-amino-N-(1H-pyrazol-4-yl)acetamide provides the structural backbone, the optimized derivatives exhibit superior IC50 values in the low nanomolar range.
Part 1: IC50 & Potency Comparison
The following data contrasts the inhibitory concentration (IC50) of A-438079 with the optimized pyrazole-acetamide JNJ-47965567.
Table 1: Comparative Potency (IC50) and Affinity (Ki)
Feature
A-438079 (Reference)
JNJ-47965567 (Pyrazole-Acetamide)
Chemical Class
Tetrazole-pyridine
Pyrazole-4-yl acetamide
Target
P2X7 Receptor (Competitive Antagonist)
P2X7 Receptor (Functional Antagonist)
Human P2X7 IC50
100 – 300 nM
2.5 – 10 nM
Rat P2X7 IC50
~300 nM
4 – 7 nM
Mouse P2X7 IC50
> 1000 nM (Low potency)
~ 20 nM
Affinity (pKi)
6.9 – 7.1
7.9 – 8.7
BBB Permeability
Low (Brain/Plasma ratio < 0.1)
High (Brain/Plasma ratio > 1.0)
Selectivity
Highly selective vs. other P2X
>100-fold selective vs. P2X1, P2X3, P2X4
Key Insight: JNJ-47965567 is approximately 30-100 times more potent than A-438079 at the human P2X7 receptor and exhibits significantly better cross-species potency (particularly in rats), making it a superior choice for translational CNS models.
Part 2: Mechanism of Action & Signaling Pathway[1]
Both compounds function as antagonists to the ATP-gated P2X7 receptor, preventing the formation of the non-selective cation channel and the subsequent formation of the large cytolytic pore.
P2X7 Signaling Blockade Diagram
Caption: Schematic of the P2X7 receptor signaling cascade.[1][2] A-438079 and JNJ-47965567 bind to P2X7, preventing cation flux, NLRP3 inflammasome assembly, and subsequent cytokine release.
Part 3: Experimental Protocols
To validate the IC50 of these compounds, a Calcium Influx Assay (FLIPR) is the gold standard. This protocol ensures self-validation through the use of positive (BzATP) and negative (Vehicle) controls.
Protocol: FLIPR Calcium 4 Assay for P2X7 Antagonism
Objective: Determine the IC50 of antagonists by measuring the inhibition of BzATP-induced intracellular calcium ([Ca2+]i) rise.
Materials:
Cell Line: HEK293 stably expressing Human or Rat P2X7 (or differentiated THP-1 cells).
Agonist: BzATP (2′(3′)-O-(4-Benzoylbenzoyl)adenosine-5′-triphosphate) – Note: More potent than ATP at P2X7.[3]
Dye: Fluo-4 AM or Calcium 4 Assay Kit (Molecular Devices).
Buffer: HBSS with 20 mM HEPES, pH 7.4 (Low Mg2+ to enhance P2X7 sensitivity).
Workflow:
Cell Plating:
Seed cells at 50,000 cells/well in 96-well black-walled plates.
Incubate overnight at 37°C, 5% CO2.
Dye Loading:
Remove culture media.
Add 100 µL of Calcium-4 dye loading buffer (containing 2.5 mM Probenecid to prevent dye leakage).
Incubate for 45 minutes at 37°C, then 15 minutes at room temperature (RT).
Compound Pre-treatment (Antagonist Addition):
Prepare serial dilutions of A-438079 and JNJ-47965567 (Range: 0.1 nM to 10 µM) in assay buffer.
Add 25 µL of antagonist solution to the cells.
Incubate for 30 minutes at RT to allow equilibrium binding.
Agonist Stimulation & Measurement:
Place plate in FLIPR (Fluorometric Imaging Plate Reader).
Establish baseline fluorescence for 10 seconds.
Inject BzATP (EC80 concentration, typically ~10-30 µM).
Measure fluorescence signal for 180 seconds.
Data Analysis:
Calculate
(Peak fluorescence minus baseline).
Plot Response vs. Log[Antagonist].
Fit to a 4-parameter logistic equation to determine IC50.
Experimental Workflow Diagram
Caption: Step-by-step workflow for the Calcium Influx Assay used to determine IC50 values.
Part 4: Expert Analysis & Causality
Why choose JNJ-47965567 (Pyrazole-acetamide) over A-438079?
CNS Penetration:
A-438079 is hydrophilic and a substrate for efflux transporters, resulting in negligible brain levels. It is suitable only for peripheral pain models or in vitro assays.
JNJ-47965567 was specifically engineered with the pyrazole-acetamide scaffold to optimize lipophilicity (logD ~2.5) and reduce efflux, achieving a brain-to-plasma ratio >1.0. This makes it the reagent of choice for epilepsy, neurodegeneration, and neuroinflammation studies.
Species Cross-Reactivity:
Many P2X7 antagonists (like A-740003) show drastic potency drops between human and rodent receptors.
JNJ-47965567 maintains high potency across Human and Rat receptors, simplifying the translation of in vitro human data to in vivo rat models.
Metabolic Stability:
The substitution pattern on the pyrazole ring in JNJ-47965567 protects against rapid oxidative metabolism, a common failure point for simpler pyrazole-acetamide fragments (like the unsubstituted 2-amino-N-(1H-pyrazol-4-yl)acetamide).
References
Bhattacharya, A., et al. (2013). "Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567."[4] British Journal of Pharmacology, 170(3), 624–640. Link
Donnelly-Roberts, D. L., & Jarvis, M. F. (2007). "Discovery of P2X7 receptor-selective antagonists offers new insights into P2X7 receptor function and indicates a role in chronic pain states." British Journal of Pharmacology, 151(5), 571–579. Link
Letavic, M. A., et al. (2013). "Synthesis and pharmacological characterization of novel pyrazole derivatives as potent and selective P2X7 receptor antagonists." Journal of Medicinal Chemistry, 56(20), 7939–7950. Link
Engel, T., et al. (2012). "Seizure suppression and neuroprotection by targeting the P2X7 receptor during status epilepticus." FASEB Journal, 26(4), 1616-1628. Link
Bioavailability assessment of 2-amino-N-(1H-pyrazol-4-yl)acetamide analogs
As an Application Scientist overseeing the preclinical Drug Metabolism and Pharmacokinetics (DMPK) profiling of novel kinase inhibitors, I frequently evaluate scaffolds that exhibit exceptional in vitro target engagement...
Author: BenchChem Technical Support Team. Date: March 2026
As an Application Scientist overseeing the preclinical Drug Metabolism and Pharmacokinetics (DMPK) profiling of novel kinase inhibitors, I frequently evaluate scaffolds that exhibit exceptional in vitro target engagement but fail catastrophically in in vivo models due to poor oral absorption.
The 2-amino-N-(1H-pyrazol-4-yl)acetamide (APA) scaffold is a prime example. While its pyrazole core perfectly mimics the adenine ring of ATP to anchor into the hinge region of Fibroblast Growth Factor Receptors (FGFRs)[1], its native form suffers from severe bioavailability bottlenecks. Aberrant FGFR signaling is a well-documented driver of oncogenesis[2], making the optimization of these inhibitors a high priority in oncology drug development.
This guide provides an objective, data-driven comparison of the bioavailability profiles of three engineered APA analogs against Erdafitinib , a clinical-stage pan-FGFR inhibitor known for achieving nearly complete gastrointestinal absorption (≥ 94%)[3].
Mechanistic Rationale: The APA Scaffold in FGFR Inhibition
The APA scaffold functions as a Type I kinase inhibitor. The nitrogen atoms on the pyrazole ring form critical hydrogen bonds with the backbone of the FGFR hinge region, while the acetamide tail extends into the solvent-exposed channel to confer selectivity. However, the exposed secondary amines and
-carbons make the baseline scaffold highly susceptible to rapid Phase I oxidation and active efflux in the gut.
Figure 1: FGFR signaling pathway and the targeted inhibition mechanism of APA analogs.
Comparative Pharmacokinetics: APA Analogs vs. Erdafitinib
To demonstrate the structure-activity relationship (SAR) governing bioavailability, we compare three iterations of the APA scaffold against Erdafitinib:
APA-101 (Baseline): The unsubstituted 2-amino-N-(1H-pyrazol-4-yl)acetamide.
APA-102 (Metabolically Shielded): Features an N-methylated pyrazole and a fluorinated acetamide
-carbon to block CYP3A4-mediated oxidation.
APA-103 (Macrocyclic Prodrug): A cyclized variant that restricts rotatable bonds, lowering the polar surface area (PSA) to enhance passive transcellular permeability.
Quantitative Data Presentation
Compound
Structural Modification
Caco-2 ( cm/s)
Efflux Ratio
HLM (µL/min/mg)
In Vivo (h)
Absolute Bioavailability ()
APA-101
Unsubstituted (Baseline)
2.4
4.1
58.2
0.8
12%
APA-102
-Fluorination + N-Methylation
8.7
1.8
14.5
3.2
45%
APA-103
Macrocyclic Prodrug
18.5
0.9
8.1
5.5
78%
Erdafitinib
Clinical Standard
22.1
0.8
6.4
5.9
~94%
Data Interpretation (Causality):
The baseline APA-101 fails in vivo because its high efflux ratio (4.1) indicates it is a substrate for P-glycoprotein (P-gp), pumping the drug back into the intestinal lumen. Furthermore, its high intrinsic clearance (
) indicates rapid hepatic degradation. By applying fluorine substitution (APA-102 ), we block the primary site of oxidative metabolism, reducing and extending the half-life. APA-103 achieves near-clinical viability by masking hydrogen bond donors via macrocyclization, which drops the efflux ratio below 1.0 and drives oral bioavailability to 78%, approaching the highly efficient absorption profile of Erdafitinib[3].
To ensure scientific integrity, the data above was generated using a self-validating DMPK workflow. Below are the protocols and the mechanistic causality behind each step.
Figure 2: Step-by-step experimental workflow for assessing the bioavailability of APA analogs.
Protocol A: In Vitro Permeability (Caco-2 Cell Monolayer)
The Caco-2 cell line, derived from human colon adenocarcinoma, spontaneously differentiates to form a polarized monolayer expressing tight junctions and key efflux transporters, making it the gold standard for predicting human intestinal absorption[4].
Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell inserts. Culture for 21 days.
Barrier Validation (Critical Step): Measure Transepithelial Electrical Resistance (TEER). Causality: A TEER > 400 Ω·cm² confirms an intact monolayer; proceeding with a leaky barrier allows paracellular leakage, yielding false-positive permeability data[4].
Dosing: Apply 10 µM of the APA analog in HBSS buffer (pH 7.4) to the apical chamber. Causality: Using pH 7.4 in both chambers eliminates pH gradient effects, isolating passive transcellular diffusion from active transport.
System Validation: The assay is validated only if the positive control (Propranolol) yields a
Incubation Setup: Mix 1 µM APA analog with 0.5 mg/mL Human Liver Microsomes (HLM) in phosphate buffer (pH 7.4) at 37°C.
Reaction Initiation: Add 1 mM NADPH. Causality: NADPH is the obligate cofactor for Cytochrome P450 enzymes. Without it, Phase I oxidative metabolism cannot occur, rendering the assay blind to CYP3A4/CYP2C9-mediated clearance, which are the primary metabolic pathways for this class of inhibitors[3].
Quenching: Stop the reaction at 0, 15, 30, and 60 minutes using ice-cold acetonitrile containing an internal standard to precipitate proteins.
System Validation: Verapamil is run in parallel as a rapid-clearance control.
Protocol C: In Vivo Pharmacokinetic Profiling
Dosing Strategy: Administer the APA analog to CD-1 mice via Intravenous (IV, 2 mg/kg) and Per Os (PO, 10 mg/kg) routes in separate cohorts.
Sampling: Collect serial blood samples via the submandibular vein at 8 time points over 24 hours.
Causality of Absolute Bioavailability: Calculate
. Causality: Absolute bioavailability cannot be determined by oral dosing alone. The dual-route comparison mathematically isolates gastrointestinal absorption and first-pass metabolism from systemic clearance.
References
[2]Title: Fibroblast growth factor signalling: from development to cancer
Source: Nature Reviews Cancer
URL: [Link]
[1]Title: Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors
Source: Molecules (PMC)
URL: [Link]
[3]Title: Prediction of the drug–drug interaction potential of the α1‐acid glycoprotein bound, CYP3A4/CYP2C9 metabolized oncology drug, erdafitinib
Source: CPT: Pharmacometrics & Systems Pharmacology
URL: [Link]
[4]Title: Mycotoxins: Biotransformation and Bioavailability Assessment Using Caco-2 Cell Monolayer
Source: Toxins (PMC)
URL: [Link]
A Senior Application Scientist's Guide to the NMR Characterization of 2-amino-N-(1H-pyrazol-4-yl)acetamide and its Isomeric Analogs
For researchers and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. In this guide, we delve into the nuclear magnetic resonance (...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. In this guide, we delve into the nuclear magnetic resonance (NMR) characterization of 2-amino-N-(1H-pyrazol-4-yl)acetamide, a molecule of interest due to the prevalence of the aminopyrazole scaffold in medicinal chemistry.[1][2] Lacking a publicly available experimental spectrum for this specific compound, we present a comprehensive, predicted NMR profile based on extensive literature data for analogous structures. This guide will serve as a robust reference for researchers who have synthesized this compound, providing a detailed methodology for its characterization and a comparative analysis with structurally related alternatives to highlight the nuances of NMR spectroscopy in isomer differentiation.
Predicted ¹H and ¹³C NMR Profile of 2-amino-N-(1H-pyrazol-4-yl)acetamide
The following ¹H and ¹³C NMR data are predicted for 2-amino-N-(1H-pyrazol-4-yl)acetamide. These predictions are derived from established chemical shift principles and by drawing comparisons with the reported spectral data of various pyrazole derivatives.[3][4][5][6][7] The recommended solvent for analysis is deuterated dimethyl sulfoxide (DMSO-d₆), which is adept at dissolving polar molecules and allows for the observation of exchangeable protons (NH and NH₂).
Predicted ¹H NMR Data (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Multiplicity
Assignment
Notes
~11.8
br s
Pyrazole N-H
The broadness of this singlet is due to quadrupole broadening and potential hydrogen exchange. Its chemical shift is highly dependent on concentration and temperature.
~9.5
br s
Amide N-H
This broad singlet corresponds to the amide proton. Its exchange with D₂O can confirm the assignment.
~7.4
s
Pyrazole C3-H & C5-H
In a 4-substituted 1H-pyrazole, the C3-H and C5-H protons are chemically equivalent due to tautomerism, resulting in a single signal.
~5.5
br s
Amino (-NH₂)
The protons of the primary amine will likely appear as a broad singlet and will readily exchange with D₂O.
~3.8
s
Methylene (-CH₂-)
These protons are adjacent to the carbonyl group and the amino group, hence appearing as a singlet in the absence of chirality.
Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Assignment
Notes
~170
Carbonyl (C=O)
The carbonyl carbon of the acetamide group is expected in this downfield region.
~130
Pyrazole C3 & C5
Due to tautomerism, the C3 and C5 carbons are expected to be equivalent.
~110
Pyrazole C4
The carbon atom of the pyrazole ring bearing the acetamide substituent.
~45
Methylene (-CH₂-)
The aliphatic carbon of the acetamide side chain.
Experimental Protocol for NMR Characterization
To ensure high-quality, reproducible data, the following detailed experimental workflow is recommended. This protocol is designed to be a self-validating system, incorporating 2D NMR techniques for unambiguous assignment.
Sample Preparation
Solvent Selection : Use deuterated dimethyl sulfoxide (DMSO-d₆). Its ability to form strong hydrogen bonds helps in observing exchangeable N-H protons, which might otherwise be broadened or unobservable in less polar solvents.[6]
Concentration : Dissolve 5-10 mg of the synthesized 2-amino-N-(1H-pyrazol-4-yl)acetamide in approximately 0.6 mL of DMSO-d₆ in a standard 5 mm NMR tube. Ensure the sample is fully dissolved to avoid line broadening.
Internal Standard : Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm).
NMR Data Acquisition
A standard suite of 1D and 2D NMR experiments should be performed on a 400 MHz or higher field spectrometer.
¹H NMR : A standard single-pulse experiment is sufficient. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.
D₂O Exchange : After acquiring the initial ¹H NMR spectrum, add a drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The disappearance of signals corresponding to N-H and NH₂ protons confirms their assignment.
¹³C NMR : A proton-decoupled ¹³C experiment (e.g., zgpg30) is standard. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.
2D COSY (Correlation Spectroscopy) : This experiment identifies proton-proton couplings. While not strictly necessary for this simple molecule with few expected couplings, it can confirm the absence of unexpected long-range couplings.
2D HSQC (Heteronuclear Single Quantum Coherence) : This is crucial for correlating each proton to its directly attached carbon atom, confirming the assignments of the pyrazole and methylene signals.
2D HMBC (Heteronuclear Multiple Bond Correlation) : This experiment reveals correlations between protons and carbons over two to three bonds. It is invaluable for confirming the connectivity of the molecular fragments. For instance, correlations from the methylene protons to the pyrazole C4 and the carbonyl carbon would be expected.
Comparative Analysis: Differentiating Isomers
To underscore the diagnostic power of NMR, we will now compare the predicted spectrum of 2-amino-N-(1H-pyrazol-4-yl)acetamide with the reported data for a related isomer, N-(2-aminophenyl)-2-(5-methyl-1H-pyrazol-3-yl)acetamide.[5][6] This comparison will highlight how subtle changes in molecular structure lead to distinct and predictable changes in the NMR spectra.
The substitution pattern dictates the number and chemical environment of the pyrazole ring protons. The 4-substituted isomer has two equivalent protons, while the 3,5-disubstituted isomer has one proton at the 4-position, which is more shielded.
Methylene Protons
One singlet (~3.8 ppm).
One singlet (~2.20 ppm).
The methylene protons in the alternative are attached to the C3 of the pyrazole, which is electronically different from the C4 position, leading to a significant upfield shift.
Aromatic Protons
None.
A multiplet between 6.52-7.16 ppm.
The presence of the 2-aminophenyl group in the alternative introduces a complex multiplet in the aromatic region of the ¹H NMR spectrum.
Methyl Protons
None.
A singlet at ~2.51 ppm.
The methyl group at the C5 position of the pyrazole ring in the alternative gives rise to a characteristic singlet.
This comparative analysis demonstrates that while both molecules share the aminopyrazole and acetamide moieties, their distinct connectivity results in markedly different NMR fingerprints. These differences are crucial for confirming the correct isomeric structure during synthesis and drug development.
Visualizing Molecular Connectivity
To further aid in the structural elucidation process, diagrams illustrating the molecular structure and key expected NMR correlations are provided below.
Caption: Chemical structure of 2-amino-N-(1H-pyrazol-4-yl)acetamide.
Caption: Key predicted HMBC correlations for structural confirmation.
Conclusion
The structural characterization of novel compounds like 2-amino-N-(1H-pyrazol-4-yl)acetamide is fundamental to advancing drug discovery. While direct experimental data may not always be readily available, a predictive approach grounded in the principles of NMR spectroscopy and supported by data from analogous structures provides a powerful tool for researchers. The detailed protocol and comparative analysis presented in this guide offer a comprehensive framework for the unambiguous identification and characterization of this and other related aminopyrazole derivatives, ensuring the scientific integrity of downstream applications.
References
Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry (RSC Publishing). Available at: [Link]
Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. Available at: [Link]
Synthesis and characterization of N-(2-aminophenyl)-2-(5-methyl-1H-pyrazol-3-yl) acetamide (AMPA) and its use as a corrosion inhibitor for C38 steel in 1 M HCl. Experimental and theoretical study. Journal of Molecular Structure. Available at: [Link]
SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I). Oriental Journal of Chemistry. Available at: [Link]
Corrosion Inhibition and Adsorption Properties of N-{2-[2-(5-Methyl-1H-pyrazol-3-yl)acetamido]phenyl}benzamide Monohydrate on C38 Steel in 1 M HCl: Insights from Electrochemical Analysis, DFT, and MD Simulations. ACS Omega. Available at: [Link]
Synthesis, In Silico and In Vitro Characterization of Novel N,N-Substituted Pyrazolopyrimidine Acetamide Derivatives for the 18KDa Translocator Protein (TSPO). MDPI. Available at: [Link]
Synthesis of Polysubstituted Amino Pyrazole via Multicomponenet Strategy using NiFe2O4 Nanocatalyst. Der Pharma Chemica. Available at: [Link]
Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav. Available at: [Link]
Synthesis and Antimicrobial Activity of 2-amino-4- pyrazolyl-4Н-1,3-oxazines. Letters in Applied NanoBioScience. Available at: [Link]
Synthesis and Characterization of N-(2,3-Dihydro-1,5-dimethyl-3-oxo- 2-phenyl-1H-pyrazol-4-yl)acetamide Hemi Acetic Acid Solvate. Asian Journal of Chemistry. Available at: [Link]
Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research. Available at: [Link]
Pharmacologically active 2-(1H-pyrazol-1-yl)acetamides. Arkivoc. Available at: [Link]
New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation. MDPI. Available at: [Link]
Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. Available at: [Link]
Mass spectrometry fragmentation pattern of pyrazole glycinamides
Mass Spectrometry Fragmentation Pattern of Pyrazole Glycinamides: A Publish Comparison Guide Executive Summary This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of py...
Author: BenchChem Technical Support Team. Date: March 2026
Mass Spectrometry Fragmentation Pattern of Pyrazole Glycinamides: A Publish Comparison Guide
Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of pyrazole glycinamides, a privileged scaffold in modern drug discovery (e.g., Janus kinase inhibitors, Factor Xa inhibitors like Apixaban). Unlike simple heterocycles, these conjugates exhibit a "dual-domain" fragmentation behavior where the stability of the aromatic pyrazole ring competes with the labile nature of the glycinamide tail. This guide synthesizes mechanistic insights from ESI-MS/MS studies to aid researchers in structural elucidation and metabolite identification.
Structural Context & Chemical Identity
To interpret the mass spectrum, one must first understand the structural connectivity. Pyrazole glycinamides typically consist of three distinct zones, each with a characteristic fragmentation signature:
The "Head" (Pyrazole Core): A 5-membered aromatic ring (
), often substituted at N1, C3, or C5.[1] It acts as a charge stabilizer (proton sponge) during ESI.
The "Linker" (Amide Bond): A carboxamide (
) or amino-amide linkage connecting the head to the tail. This is the primary site of collision-induced dissociation (CID).
The "Tail" (Glycinamide Moiety): An amino acid derivative (
or substituted variants). This region is prone to neutral losses (e.g., , , ).
Expert Insight: The polarity of the glycinamide moiety makes Electrospray Ionization (ESI) in positive mode (
) the gold standard. Electron Impact (EI) is generally too hard, causing excessive fragmentation that obliterates the molecular ion.
Step-by-Step Methodology:
Sample Preparation:
Dissolve 1 mg of compound in 1 mL of Methanol/Water (50:50 v/v) with 0.1% Formic Acid.
Why: Formic acid ensures full protonation (
), crucial for generating readable MS/MS spectra.
Direct Infusion (Optimization):
Infuse at 5–10
into a Q-TOF or Orbitrap mass spectrometer.
Tuning: Optimize declustering potential (DP) to minimize in-source fragmentation (ISF). A high ISF of the amide bond is a common artifact that mimics metabolic hydrolysis.
MS/MS Acquisition:
Collision Energy (CE) Ramping: Acquire spectra at 20, 35, and 50 eV.
Validation: Low energy (20 eV) should show the parent ion and primary amide cleavage. High energy (50 eV) should reveal ring-opening fragments of the pyrazole.
Mechanistic Fragmentation Pathways
The fragmentation of pyrazole glycinamides follows a hierarchical logic governed by proton mobility ("mobile proton model").
Pathway A: The "Linker Snap" (Primary Amide Cleavage)
The most abundant fragment arises from the cleavage of the amide bond linking the pyrazole and the glycinamide.
Mechanism: Protonation occurs on the amide oxygen. A 1,2-elimination or inductive cleavage breaks the
bond.
Diagnostic Result: Separation of the Pyrazole Ion (Head) from the Glycinamide Ion (Tail).
Example: If Parent is
300, you often see a dominant peak corresponding to the Pyrazole-amine or Pyrazole-acylium ion.
Pathway B: Glycinamide Tail Degradation
Once the tail is exposed or while still attached, the glycinamide moiety undergoes characteristic neutral losses:
Loss of Ammonia (
, -17 Da): Common in terminal primary amides ().
Loss of Carbon Monoxide (
, -28 Da): Occurs after the loss of ammonia, typically from the carbonyl group.
Immonium Ion Formation (
30): The glycine specific marker .
Pathway C: Pyrazole Ring Disintegration (High Energy)
The pyrazole ring is aromatic and stable, but under high collision energy, it exhibits specific "fingerprint" cleavages:
Loss of
(-27 Da): Characteristic of nitrogen heterocycles.
Loss of
(-28 Da): Rare in stable pyrazoles but possible in specific tautomers or reduced pyrazolines.
Visualization of Fragmentation Logic
The following diagram maps the decision tree for interpreting the MS/MS spectrum of a generic Pyrazole-Glycinamide.
Caption: Hierarchical fragmentation map showing the divergence between Pyrazole Core stability and Glycinamide Tail degradation under CID.
Comparative Data: Diagnostic Ions
The following table compares the diagnostic ions observed for Pyrazole Glycinamides versus related reference standards.
Structural Moiety
Diagnostic Ion ()
Mechanism of Formation
Relative Abundance (ESI+)
Glycine Immonium
30.03
Cleavage of bond ()
High (Low Mass Cutoff permitting)
Glycinamide Intact
59.04
Moderate (Often loses quickly)
De-aminated Tail
M - 17
Neutral loss of from amide
High (Very characteristic)
Pyrazole Core
Variable
Cleavage of linker amide; charge stays on ring
Base Peak (100%)
Pyrazole - HCN
Core - 27
Ring fragmentation (C3-N2 cleavage)
Low (<10%)
Case Study: Apixaban-Related Analogues
While Apixaban is a pyrazole-carboxamide (not a simple glycinamide), its fragmentation validates the "Linker Snap" model.
Parent:
460.
Primary Fragment:
443 (Loss of from the carboxamide terminus).
Secondary Fragment:
282 (Cleavage of the amide linker between the pyrazole/piperidone core and the aryl group).
Relevance: This confirms that the amide/carboxamide tail is the most labile part of the molecule, serving as the primary "fuse" that blows during fragmentation.
References
RSC Advances. (2014). A comprehensive study of apixaban's degradation pathways under stress conditions using liquid chromatography coupled to multistage mass spectrometry.
Journal of Agricultural and Food Chemistry. (2023). Discovery of Pyrazole-5-yl-amide Derivatives Containing Cinnamamide Structural Fragments.
MDPI Molecules. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family.
Scientific & Academic Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones and Thiazolo-Pyrimidines. (Comparative amide fragmentation logic).
Rapid Communications in Mass Spectrometry. (2003). ESI-MS/MS analysis of underivatised amino acids: Fragmentation study. (Glycine immonium reference).
Publish Comparison Guide: In Vivo Efficacy of Pyrazole Acetamide Derivatives in Pain Models
Executive Summary The Shift to Dual-Action Scaffolds: The management of chronic and neuropathic pain remains a critical challenge in drug discovery. While traditional NSAIDs (e.g., Diclofenac) and opioids (e.g., Morphine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Shift to Dual-Action Scaffolds: The management of chronic and neuropathic pain remains a critical challenge in drug discovery. While traditional NSAIDs (e.g., Diclofenac) and opioids (e.g., Morphine) are effective, they are limited by gastrointestinal (GI) toxicity and tolerance, respectively. Pyrazole acetamide derivatives represent a burgeoning class of non-acidic analgesics designed to bridge this gap. By incorporating an acetamide linker into the pyrazole scaffold, researchers have unlocked dual mechanisms: selective COX-2 inhibition and P2X7 receptor antagonism .
This guide objectively compares the in vivo efficacy of lead pyrazole acetamide derivatives against standard-of-care (SoC) alternatives, supported by experimental protocols and mechanistic validation.
Part 1: Mechanistic Rationale & Target Engagement
The efficacy of pyrazole acetamides stems from their ability to bypass the "acidic trap" of traditional NSAIDs while engaging upstream pain modulators.
The Acetamide Advantage
Unlike the carboxylic acid group found in Diclofenac or Indomethacin, the acetamide moiety (
) is non-ionizable at physiological pH. This structural modification:
Reduces GI Toxicity: Eliminates the "ion trapping" effect in gastric mucosal cells.
Enhances CNS Penetration: Increases lipophilicity, allowing the compound to cross the blood-brain barrier (BBB) to target central sensitization pathways (e.g., P2X7 receptors in microglia).
Dual Signaling Pathways
The pyrazole acetamide scaffold acts via two distinct but synergistic pathways depending on the substitution pattern:
Pathway A (Peripheral): Inhibition of Cyclooxygenase-2 (COX-2) and 5-Lipoxygenase (5-LOX), reducing Prostaglandin E2 (PGE2) and Leukotriene synthesis.
Pathway B (Central/Peripheral): Allosteric antagonism of the P2X7 receptor, preventing ATP-mediated release of IL-1
and subsequent nociceptor sensitization.
Visualizing the Mechanism
The following diagram illustrates how pyrazole acetamides (Compound PA-16) intercept pain signaling compared to standard NSAIDs.
Figure 1: Dual-mechanism blockade by Pyrazole Acetamides targeting both COX-2 enzymatic activity and P2X7 receptor signaling, contrasting with the single-target action of traditional NSAIDs.[1]
Part 2: Comparative Efficacy Analysis
This section analyzes the performance of representative Pyrazole Acetamide derivatives (specifically Compound 16 [P2X7 antagonist] and Compound 14b [COX-2 inhibitor]) against industry standards.
Model 1: Acetic Acid-Induced Writhing (Visceral Pain)
This model measures peripheral analgesic activity.[2] The "writhing" response (abdominal constriction) is driven by local peritoneal inflammation.
Insight: The Pyrazole Acetamide derivative (Cmpd 14b) demonstrates superior efficacy (84.5% inhibition) compared to Diclofenac, likely due to enhanced bioavailability and dual suppression of inflammatory cytokines (TNF-
) alongside COX-2 inhibition.
Model 2: CFA-Induced Hyperalgesia (Chronic Inflammatory Pain)
The Complete Freund's Adjuvant (CFA) model mimics chronic conditions like rheumatoid arthritis. Efficacy is measured by the reversal of mechanical hyperalgesia (paw withdrawal threshold).
Comparative Data:
Compound
Dose (mg/kg)
Time Post-Dose
Reversal of Hyperalgesia (%)
Vehicle
-
1 h
5%
Indomethacin
3
1 h
55%
Pyrazole Acetamide (Cmpd 16)
30
1 h
78%
| Gabapentin | 100 | 1 h | 60% |
Insight: In chronic inflammatory states driven by central sensitization, the P2X7-targeting acetamide (Cmpd 16) outperforms Indomethacin. This suggests that targeting the P2X7 receptor on glial cells provides a therapeutic advantage in established chronic pain states where plasticity has occurred.
Part 3: Detailed Experimental Protocols
To ensure reproducibility and self-validation, the following protocols utilize internal controls and blinded assessment.
Early generation pyrazoles showed hepatotoxicity. Modern acetamide derivatives (e.g., Cmpd 14b) show no significant elevation in ALT/AST levels at therapeutic doses (up to 100 mg/kg).
References
Beswick, P. J., et al. (2010).[9] Structure-activity relationships and in vivo activity of (1H-pyrazol-4-yl)acetamide antagonists of the P2X7 receptor. Bioorganic & Medicinal Chemistry Letters, 20(15), 4653-4656.[9]
Ali, N., et al. (2025).[4] Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents.[4] News-Medical.
Hall, J., et al. (2008). Non-acidic pyrazole EP1 receptor antagonists with in vivo analgesic efficacy. Bioorganic & Medicinal Chemistry Letters, 18(11), 3392-3399.
Abd El-Karim, S. S., et al. (2021).[1] Design, synthesis and molecular docking of new pyrazole-thiazolidinones as potent anti-inflammatory and analgesic agents.[1][4][8] Bioorganic Chemistry, 110, 104813.
Eweas, A. F., et al. (2015).[2] Design, Synthesis, In Vivo Anti-inflammatory, Analgesic Activities and Molecular Docking of Some Novel Pyrazolone Derivatives.[1][2][4][6][8] Medicinal Chemistry, 5, 458-466.[2]
